N-acetylphenylalanyl-3,5-diiodotyrosine

• CAS: 3786-08-1

Core Science & Biosynthesis

What is N-acetylphenylalanyl-3,5-diiodotyrosine?

An In-Depth Technical Guide to N-acetylphenylalanyl-3,5-diiodotyrosine

Prepared by: Gemini, Senior Application Scientist

Abstract

N-acetylphenylalanyl-3,5-diiodotyrosine is a synthetic dipeptide of significant interest in biochemical and pharmaceutical research. Comprising N-acetyl-L-phenylalanine linked to 3,5-diiodo-L-tyrosine, its primary and most well-established application is as a specific substrate for the proteolytic enzyme pepsin, facilitating precise enzymatic activity assays.[1] Beyond this core utility, the structural components of the molecule suggest a broader potential for investigation. The presence of 3,5-diiodotyrosine, a direct precursor in thyroid hormone biosynthesis, positions this dipeptide as a potential tool for endocrinology research.[2][3][4] Furthermore, recent discoveries highlighting the role of 3,5-diiodotyrosine as an inhibitor of the APOBEC3B enzyme introduce intriguing possibilities for its application in oncology and chemoprevention studies.[5] This guide provides a comprehensive overview of its chemical properties, a validated protocol for its use in pepsin activity assays, a plausible synthetic pathway, and an exploration of its potential applications in thyroid and cancer research.

Core Molecular Profile

N-acetyl-L-phenylalanyl-L-diiodotyrosine is a dipeptide resulting from the peptide linkage between the carboxyl group of N-acetyl-L-phenylalanine and the amino group of 3,5-diiodo-L-tyrosine.[1] The N-terminal acetylation blocks further peptide bond formation at that end, creating a defined substrate. The diiodination of the tyrosine residue is critical to its function and potential biological interactions.

Constituent Moieties: A Closer Look

• N-acetyl-L-phenylalanine: This component provides a specific recognition motif for certain proteases. Phenylalanine itself is an essential amino acid whose metabolism is often upregulated in proliferative states, including cancer, making its derivatives relevant in oncological studies.[6]

• 3,5-diiodo-L-tyrosine (DIT): An iodinated form of the amino acid tyrosine, DIT is a naturally occurring intermediate in the thyroid gland.[2] It is formed by the iodination of monoiodotyrosine and serves as a building block for the thyroid hormones thyroxine (T4) and triiodothyronine (T3).[3] Its independent biological activities, including the inhibition of mutagenic enzymes, are areas of active investigation.[5]

Physicochemical Properties

A summary of the key physicochemical properties of N-acetylphenylalanyl-3,5-diiodotyrosine is presented below for quick reference by researchers.

Property	Value	Source
CAS Number	3786-08-1	[7][8]
Molecular Formula	C₂₀H₂₀I₂N₂O₅	[1][9]
Molecular Weight	622.20 g/mol	[8][9]
Melting Point	219-221°C	[8]
XLogP3	2.8	[8]
Hydrogen Bond Donors	4	[8]
Hydrogen Bond Acceptors	6	PubChem
Rotatable Bonds	8	[8]
Topological Polar Surface Area	116 Ų	[8]

Primary Application: A Specific Substrate for Pepsin Activity Assays

The most established use for N-acetylphenylalanyl-3,5-diiodotyrosine is as a chromogenic substrate for pepsin, a key digestive protease. Pepsin preferentially cleaves peptide bonds between hydrophobic and aromatic amino acids, making the Phenylalanine-Diiodotyrosine linkage an ideal target. The utility of this substrate lies in the ease of detecting the cleavage products.

Causality of Experimental Design

The choice of this dipeptide is deliberate. The N-acetylation prevents pepsin from acting on the N-terminus, forcing cleavage at the internal peptide bond. The diiodotyrosine moiety, upon cleavage, can be readily quantified. A common historical method involved colorimetric quantification with ninhydrin, which reacts with the newly freed amino group of the diiodotyrosine. Modern approaches often rely on HPLC to separate and quantify the substrate and its cleavage products, offering higher precision and sensitivity.

Experimental Protocol: HPLC-Based Pepsin Activity Assay

This protocol provides a self-validating system for measuring pepsin activity. Controls are integrated to account for non-enzymatic substrate degradation and to establish a baseline.

Materials:

• N-acetylphenylalanyl-3,5-diiodotyrosine (Substrate Stock: 10 mM in DMSO)

• Pepsin (Enzyme Stock: 1 mg/mL in 10 mM HCl)

• Assay Buffer: 0.1 M Citrate Buffer, pH 2.0

• Stop Solution: 1 M Tris-HCl, pH 8.5

• HPLC system with a C18 column

• Mobile Phase: Acetonitrile/Water gradient with 0.1% TFA

Procedure:

• Reaction Setup: For each reaction, prepare a microcentrifuge tube with 480 µL of pre-warmed (37°C) Assay Buffer.

• Substrate Addition: Add 10 µL of the 10 mM Substrate Stock to each tube for a final concentration of 200 µM. Mix gently and incubate for 5 minutes at 37°C to equilibrate.

• Enzyme Initiation: Initiate the reaction by adding 10 µL of the 1 mg/mL pepsin solution (or a dilution thereof). For the negative control ("No Enzyme"), add 10 µL of 10 mM HCl instead.

• Incubation: Incubate the reaction mixture at 37°C. For kinetic studies, aliquots can be taken at various time points (e.g., 0, 5, 10, 20, 30 minutes).

• Reaction Termination: Stop the reaction by adding 100 µL of the Stop Solution. The significant pH shift will irreversibly inactivate the pepsin.

• Sample Preparation for HPLC: Centrifuge the samples at 14,000 x g for 10 minutes to pellet any precipitate. Transfer the supernatant to an HPLC vial.

• HPLC Analysis: Inject 20 µL of the sample onto the C18 column. Elute with a gradient of acetonitrile in water. Monitor the absorbance at 280 nm. The substrate and the N-acetyl-L-phenylalanine product will have distinct retention times.

• Quantification: Calculate the amount of product formed by integrating the peak area and comparing it to a standard curve of known concentrations of N-acetyl-L-phenylalanine.

Workflow Visualization

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 66-02-4: 3,5-Diiodotyrosine | CymitQuimica [cymitquimica.com]
• 3. Diiodotyrosine - Wikipedia [en.wikipedia.org]
• 4. 3',5'-Diiodo-L-tyrosine | C9H9I2NO3 | CID 9305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Identification of natural product 3, 5-diiodotyrosine as APOBEC3B inhibitor to prevent somatic mutation accumulation and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mass spectrometry imaging of L-[ring-13C6]-labeled phenylalanine and tyrosine kinetics in non-small cell lung carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-ACETYL-L-PHENYLALANYL-3,5-DIIODO-L-TYROSINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]

N-acetylphenylalanyl-3,5-diiodotyrosine chemical properties

Technical Monograph: N-Acetyl-L-Phenylalanyl-3,5-Diiodotyrosine A Probing Substrate for Aspartic Proteases: Chemical Properties & Assay Protocols

Part 1: Executive Summary

N-Acetyl-L-phenylalanyl-3,5-diiodotyrosine (Ac-Phe-DiiodoTyr) is a specialized synthetic dipeptide derivative historically and mechanistically significant in the characterization of aspartic proteases, particularly Pepsin A . Unlike standard peptide substrates, the incorporation of iodine atoms at the 3 and 5 positions of the tyrosine ring drastically alters the substrate's physicochemical interaction with the enzyme's active site (S1' subsite).

This modification transforms the compound into one of the most kinetically favorable small-molecule substrates for pepsin, exhibiting a

approximately 10-fold higher than its non-iodinated counterpart. It serves as a critical "molecular ruler" for probing the hydrophobic pockets of gastric enzymes and is utilized in high-sensitivity spectrophotometric and colorimetric assays.

Part 2: Physicochemical Profile

The introduction of iodine atoms renders this compound significantly more hydrophobic and acidic (phenolic pKa) than standard tyrosine derivatives.

Table 1: Chemical Identity & Physical Properties

Property	Specification
IUPAC Name	(2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
Common Abbreviation	Ac-Phe-DiiodoTyr / APDT
CAS Number	3786-08-1
Molecular Formula
Molecular Weight	622.2 g/mol
Solubility	Low in neutral/acidic water; Soluble in dilute NaOH or Ethanol
Appearance	White to off-white crystalline powder
pKa (Phenolic)	~6.4 (lowered from ~10.0 due to electron-withdrawing Iodine)
Stability	Light-sensitive (Iodine liberation); Hygroscopic

Part 3: Mechanistic Enzymology

To use Ac-Phe-DiiodoTyr effectively, one must understand why it is a superior substrate. Pepsin prefers hydrophobic residues (Phe, Tyr, Trp) at the P1 and P1' positions.

• The Iodine Effect: The large iodine atoms at the 3,5-positions of the Tyrosine ring impose steric constraints that lock the substrate into a favorable conformation within the enzyme's deep hydrophobic pocket.

• Electronic Activation: The electron-withdrawing nature of the halogens lowers the pKa of the phenolic hydroxyl group. This perturbation affects the local electrostatics, enhancing the binding affinity (

  decreases) and increasing the catalytic turnover ( ).

• N-Terminal Blocking: The Acetyl group on Phenylalanine mimics the continuous peptide backbone, preventing degradation by aminopeptidases and directing specificity solely to endopeptidases like Pepsin.

Diagram 1: Substrate Cleavage Mechanism The following diagram illustrates the specific cleavage site targeted by Pepsin A.

Caption: Schematic of Pepsin A specificity. The enzyme targets the peptide bond between Phenylalanine and Diiodotyrosine. Cleavage exposes a primary amine on the Diiodotyrosine product.

Part 4: Validated Experimental Protocol

The following protocol is adapted from the classic methodology established by Jackson et al. (1965) and Zeffren & Kaiser (1966). It relies on the Ninhydrin Reaction , which detects the free amino group released on the Diiodotyrosine moiety after cleavage.

A. Reagent Preparation

• Substrate Stock Solution (4 mM):

  • Critical Step: Ac-Phe-DiiodoTyr is insoluble in acid.

  • Weigh 24.9 mg of Ac-Phe-DiiodoTyr.

  • Dissolve initially in 1.0 mL of 0.1 M NaOH . Vortex until clear.

  • Slowly dilute to 10 mL with distilled water.

  • Note: Prepare fresh daily. Protect from light.

• Assay Buffer (pH 2.0):

  • 0.01 N HCl or Glycine-HCl buffer.

• Ninhydrin Reagent:

  • Standard 2% Ninhydrin solution in ethanol/acetate buffer.

• Enzyme Stock:

  • Pepsin A (porcine gastric mucosa) dissolved in 0.01 N HCl.

B. The Assay Workflow

Diagram 2: The Ninhydrin Assay Workflow

Caption: Step-by-step workflow for the colorimetric quantification of proteolytic activity.

C. Step-by-Step Procedure

• Equilibration: Preheat a water bath to 37°C.

• Reaction Assembly:

  • In a reaction tube, combine 0.2 mL Substrate Stock + 1.8 mL Assay Buffer .

  • Initiate reaction by adding 0.1 mL Enzyme Stock .

• Incubation: Incubate at 37°C for exactly 10 to 30 minutes (ensure linearity).

• Termination & Development:

  • Add 1.0 mL Ninhydrin Reagent .

  • Immediately cap tubes and place in a boiling water bath (100°C) for 15 minutes.

  • Mechanism:[1] The heat stops the enzyme and drives the reaction between ninhydrin and the newly liberated amine of L-3,5-diiodotyrosine.

• Reading:

  • Cool tubes rapidly in an ice bath.

  • Dilute with 5.0 mL of 50% Ethanol (to stabilize the purple color).

  • Measure Absorbance at 570 nm .

Part 5: Data Analysis & Troubleshooting

Calculation of Activity

Activity is determined by the concentration of liberated L-3,5-diiodotyrosine.

• Construct a standard curve using pure L-3,5-diiodotyrosine (not the acetylated substrate).

• Apply the Beer-Lambert Law:

  (Where is the extinction coefficient derived from your standard curve).

Troubleshooting Guide

• Precipitation in Reaction: The substrate is hydrophobic. If the solution turns cloudy upon adding the enzyme (acidic), reduce the substrate concentration or add 5-10% ethanol to the buffer.

• High Background: Ensure the substrate stock (Acetylated) does not react with Ninhydrin. If

  is high, the substrate may be partially hydrolyzed or impure (free amine presence).

• Non-Linearity: Pepsin undergoes autolysis at pH 2.0. Keep incubation times short (<20 mins).

References

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine.[2] Biochemistry, 4(8), 1537–1543.[2]

• Zeffren, E., & Kaiser, E. T. (1966). The Pepsin-Catalyzed Hydrolysis of N-Acetyl-L-phenylalanyl-L-3,5-dibromotyrosine at pH 2.[3] Journal of the American Chemical Society, 88(13), 3129–3131.

• PubChem. (n.d.).[4][5] N-acetylphenylalanyl-3,5-diiodotyrosine (Compound Summary). National Library of Medicine.

• Starcher, B. (2001). A ninhydrin-based assay to quantitate the total protein content of tissue samples.[6] Analytical Biochemistry, 292(1), 125-129.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. A ninhydrin-based assay to quantitate the total protein content of tissue samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Chemical Synthesis and Characterization of N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine

[1]

Part 1: Strategic Overview & Retrosynthetic Analysis[1]

The Molecule and Its Significance

N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (Ac-Phe-DIT) is a synthetic dipeptide derivative historically and currently significant as a chromogenic and kinetic substrate for Pepsin A .[1][2]

First characterized in the seminal work by L.E. Baker (1951) and later refined by Jackson et al. (1965) , this molecule exhibits one of the highest catalytic efficiency constants (

) for pepsin hydrolysis.[1] The introduction of iodine atoms at the 3,5-positions of the tyrosine ring lowers the of the phenolic hydroxyl group (from ~10.0 to ~6.4), significantly altering the electronic environment of the scissile peptide bond and enhancing enzyme-substrate affinity.

Retrosynthetic Logic

To synthesize high-purity Ac-Phe-DIT suitable for kinetic benchmarking or pharmaceutical standards, one must choose between two primary routes.[1]

• Route A: Post-Synthetic Iodination (Historical)

  • Method: Synthesis of N-Acetyl-L-Phe-L-Tyr followed by electrophilic iodination (e.g.,

    or ).[1]

  • Critique: While rapid, this route suffers from regioselectivity issues.[1] Over-iodination can occur, and purification of the di-iodo species from mono-iodo intermediates is labor-intensive.[1] Furthermore, the phenylalanine ring is susceptible to minor side reactions under harsh iodination conditions.

• Route B: Convergent Coupling (Recommended)

  • Method: Coupling of N-Acetyl-L-Phenylalanine (Ac-Phe-OH) with a C-protected 3,5-Diiodo-L-Tyrosine (e.g., DIT-OMe).[1]

  • Advantage:[1][2][3][4][5] This route guarantees the regiochemistry of the iodine atoms. By starting with purified 3,5-diiodo-L-tyrosine, the integrity of the final product is strictly controlled.[1] This guide details Route B using modern solution-phase peptide synthesis (SPPS) techniques to ensure minimal racemization and maximal yield.[1]

Part 2: Detailed Synthesis Protocol (Convergent Route)

Reagents and Materials

• Starting Materials: L-Tyrosine (or 3,5-Diiodo-L-tyrosine), N-Acetyl-L-Phenylalanine.[1][2][6]

• Coupling Agents: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC[1]·HCl), 1-Hydroxybenzotriazole (HOBt).[1]

• Solvents: DMF (Anhydrous), DCM, Methanol.[1]

• Bases/Acids: N,N-Diisopropylethylamine (DIPEA), Thionyl Chloride (

  ), Lithium Hydroxide (LiOH).[1]

Step-by-Step Methodology

Step 1: Preparation of 3,5-Diiodo-L-Tyrosine Methyl Ester (H-DIT-OMe)

Rationale: The carboxyl group of the diiodotyrosine must be protected to prevent polymerization during coupling.

• Iodination (if starting from Tyr): Dissolve L-Tyrosine in 30% ethylamine. Add iodine (

  ) in KI solution dropwise at 0°C. Acidify with acetic acid to precipitate 3,5-Diiodo-L-tyrosine.[1] Recrystallize from water.[1]

• Esterification: Suspend 3,5-Diiodo-L-tyrosine (10 mmol) in dry methanol (50 mL) at -10°C.

• Add thionyl chloride (

  , 12 mmol) dropwise. Caution: Exothermic.[1]

• Reflux the mixture for 4 hours. Monitor by TLC (

  :MeOH 9:1).[1]

• Evaporate solvent in vacuo.[1] The product, H-DIT-OMe·HCl , is obtained as a white solid.[1]

Step 2: Coupling of Ac-Phe-OH and H-DIT-OMe

Rationale: EDC/HOBt coupling is chosen over DCC to minimize the formation of insoluble urea byproducts and suppress racemization at the phenylalanine alpha-carbon.

• Activation: Dissolve N-Acetyl-L-Phenylalanine (10 mmol) in anhydrous DMF (30 mL). Add HOBt (11 mmol) and EDC·HCl (11 mmol).[1] Stir at 0°C for 30 minutes to form the active ester.

• Coupling: Add H-DIT-OMe[1]·HCl (10 mmol) and DIPEA (22 mmol) to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours under nitrogen.

• Work-up:

  • Dilute with Ethyl Acetate (150 mL).[1]

  • Wash sequentially with: 1M HCl (3x), Sat.

    (3x), and Brine (1x).[1]

  • Dry organic layer over

    , filter, and concentrate.[1]

  • Result: Crude Ac-Phe-DIT-OMe .

Step 3: Saponification (Deprotection)

Rationale: Mild hydrolysis is required to remove the methyl ester without racemizing the peptide backbone.

• Dissolve Ac-Phe-DIT-OMe in THF:Water (2:1, 50 mL).[1]

• Add LiOH (2.5 eq) at 0°C. Stir for 2 hours. Monitor disappearance of ester by HPLC.

• Acidification: Carefully acidify to pH 2.0 using 1M HCl. The free acid Ac-Phe-DIT typically precipitates.[1]

• Purification: Extract into Ethyl Acetate or filter the precipitate. Recrystallize from Ethanol/Water or purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient).

Part 3: Analytical Validation & Characterization[1]

To ensure the compound meets "Drug Development" standards, the following analytical profile must be confirmed.

Parameter	Method	Specification / Expected Result
Identity	1H-NMR (DMSO-d6)	Phe: 7.2-7.3 (m, 5H, Ar-H), 4.5 (m, -CH).DIT: 7.6 (s, 2H, Ar-H at 2,6 pos), 2.9-3.1 (m, -CH2).Amide: 8.1-8.3 (d, NH).[1]
Purity	HPLC (RP-C18)	> 98% (Area under curve). Retention time shift vs. non-iodinated Ac-Phe-Tyr.[1]
Mass Spec	ESI-MS	calc: 623.0 Da.[1] Observed: 623.0 ± 0.5 Da.[1]
Elemental	Combustion	Iodine content approx.[1] 40.8% by weight.[1]

Part 4: Visualization of Workflow

The following diagram illustrates the convergent synthesis pathway and the enzymatic application of the substrate.

Figure 1: Convergent synthesis workflow for Ac-Phe-DIT, ensuring regiospecificity of iodine placement and peptide bond integrity.

Part 5: Application in Enzyme Kinetics[1]

The utility of Ac-Phe-DIT lies in its rapid hydrolysis by Pepsin A.[1] The reaction follows Michaelis-Menten kinetics:

[1]

Key Kinetic Parameters (Historical Benchmark):

• : ~0.075 mM (at pH 2.0)[1]
• : ~20 sec

• Detection: The cleavage is often monitored via the ninhydrin reaction (detecting the release of the free amine on DIT) or spectrophotometrically if using specific analogs.

References

• Baker, L. E. (1951).[1][2] New Synthetic Substrates for Pepsin.[1][2] Journal of Biological Chemistry, 193(2), 809–819.[1][2] Link

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965).[1][2] Kinetics of the Pepsin-catalyzed Hydrolysis of N-Acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543.[1] Link[1]

• Zeffren, E., & Kaiser, E. T. (1966).[1][2] The Pepsin-Catalyzed Hydrolysis of N-Acetyl-L-phenylalanyl-L-3,5-dibromotyrosine at pH 2.[1][2] Journal of the American Chemical Society, 88(5), 988–992.[1] Link[1]

• Sorimachi, K., & Cahnmann, H. J. (1977).[1][4] A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity.[1][4] Endocrinology, 101(4), 1276–1280.[1][4] Link (Reference for iodination conditions of tyrosine derivatives).[1][4]

• PubChem. (n.d.).[1] N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (CID 440331).[1] National Library of Medicine.[1] Link

Sources

• 1. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US3374269A - Process of producing 3, 5-diiodothyronines - Google Patents [patents.google.com]
• 4. A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN114716335A - Process for preparing N-acetyl-L-tyrosine - Google Patents [patents.google.com]
• 6. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological role of N-acetylphenylalanyl-3,5-diiodotyrosine

The Biological Role of N-Acetylphenylalanyl-3,5-diiodotyrosine: A Specialized Substrate for Aspartic Protease Kinetics[1]

Executive Summary

N-Acetylphenylalanyl-3,5-diiodotyrosine (Ac-Phe-DIT) is a synthetic dipeptide derivative primarily engineered as a high-specificity substrate for the kinetic characterization of aspartic proteases, most notably Pepsin A (EC 3.4.23.1).[1] Unlike endogenous peptides, Ac-Phe-DIT is chemically modified to block the N-terminus (acetylation) and enhance the hydrophobic interaction at the P1' site (iodination of tyrosine).[1] These modifications render it an ideal tool for isolating the proteolytic activity of gastric enzymes, determining kinetic constants (

, ), and mapping the specificity of the S1-S1' substrate-binding cleft.

While its "biological role" is not metabolic in the sense of an endogenous hormone, its utility as a bio-analytical probe is foundational in enzymology, drug screening for protease inhibitors, and structural biology.

Chemical Identity & Physicochemical Properties

Ac-Phe-DIT is designed to mimic the preferred cleavage site of pepsin (hydrophobic-hydrophobic bonds) while introducing features that facilitate assay detection.[1]

Property	Specification
IUPAC Name	(2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
Common Name	N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine
Abbreviation	Ac-Phe-Tyr( )-OH
Molecular Formula
Molecular Weight	622.19 g/mol
Solubility	Soluble in dilute alkali (NaOH) or organic solvents (DMSO); limited solubility in acidic water.[1][2]
(Phenolic OH)	~6.4 (Lowered from ~10.0 in Tyr due to electron-withdrawing Iodine atoms)

Enzymology: Mechanism of Action

The primary biological application of Ac-Phe-DIT is to serve as a substrate for Pepsin A .[1] The enzyme recognizes the hydrophobic phenylalanine residue at the P1 position and the bulky, di-iodinated tyrosine at the P1' position.

The Cleavage Event

Pepsin cleaves the peptide bond between the Phenylalanine and the Diiodotyrosine residues.

[1]

• Substrate Design Logic:

  • N-Acetyl Group: Blocks the N-terminus, preventing degradation by aminopeptidases and ensuring that any free amine detected post-reaction is solely the result of the specific endopeptidase cleavage.[1]

  • Diiodotyrosine (DIT): The iodine atoms at the 3 and 5 positions of the phenolic ring serve two purposes:

    • Steric Bulk: They fill the large hydrophobic S1' pocket of pepsin, improving binding affinity (

      ).

    • pKa Shift: The electron-withdrawing halogens lower the pKa of the phenolic hydroxyl group.[1] This alters the electrostatic environment of the active site, often accelerating catalysis compared to non-iodinated substrates.

Kinetic Significance

Ac-Phe-DIT is often used to determine the catalytic efficiency (

) of pepsin variants.[1] The bulky iodine substituents make it a "fast" substrate for Pepsin A, allowing for rapid spectrophotometric or ninhydrin-based assays.[1]

Caption: Mechanism of Ac-Phe-DIT hydrolysis by Pepsin. The reaction exposes a free amine group on the diiodotyrosine fragment, which serves as the detection signal.

Experimental Protocol: The Ninhydrin Assay

This protocol describes the standard method for using Ac-Phe-DIT to measure pepsin activity.[1] The principle relies on the fact that the substrate has no free primary amines (due to N-acetylation).[1] Proteolysis releases the free amine of 3,5-diiodotyrosine, which reacts with ninhydrin to produce a purple chromophore (Ruhemann's purple).

Reagents

• Substrate Stock: 2 mM Ac-Phe-DIT in 0.05 M NaOH (Freshly prepared).

• Assay Buffer: 0.01 M HCl (pH 2.0).

• Enzyme Solution: Pepsin (1-10 µg/mL) in 0.01 M HCl.[1]

• Ninhydrin Reagent: 2% Ninhydrin in ethanol/buffer mixture.[1]

Step-by-Step Workflow

• Equilibration: Pre-incubate 1.0 mL of Substrate Stock and 1.0 mL of Assay Buffer at 37°C for 5 minutes.

• Initiation: Add 0.1 mL of Enzyme Solution. Mix rapidly.

• Incubation: Incubate at 37°C for exactly 10 minutes.

• Termination: Add 1.0 mL of 0.2 M Sodium Citrate (pH 5.0) or dilute NaOH to raise the pH > 5.0. Note: Pepsin is irreversibly inactivated at neutral/alkaline pH.[1]

• Detection: Add 1.0 mL of Ninhydrin Reagent.[1] Heat in a boiling water bath (100°C) for 15 minutes to develop color.

• Quantification: Cool to room temperature and dilute with 50% ethanol. Measure absorbance at 570 nm .

• Calculation: Compare against a standard curve of L-Leucine or 3,5-diiodotyrosine to determine micromoles of amine released.

Diagnostic & Drug Development Applications[3][4]

Protease Inhibitor Screening

In drug discovery, Ac-Phe-DIT is used as a probe to identify inhibitors of gastric proteases (e.g., for treating reflux or ulcers).[1] A reduction in the liberation of the amine signal indicates successful inhibition of the enzyme active site.

Structural Specificity Mapping

By comparing the hydrolysis rate of Ac-Phe-DIT against non-iodinated analogs (Ac-Phe-Tyr), researchers can map the hydrophobic depth of the protease's S1' pocket.[1]

• High Rate with Ac-Phe-DIT: Indicates a large, hydrophobic S1' pocket capable of accommodating iodine atoms (e.g., Pepsin, Cathepsin D).[1]

• Low Rate with Ac-Phe-DIT: Indicates a sterically restricted pocket (e.g., Renin).[1]

Thyroid Hormone Precursor Synthesis

While less common in enzymology, the cleavage product 3,5-diiodotyrosine (DIT) is a direct precursor to thyroid hormones (

, ). In synthetic biology contexts, enzymatic cleavage of Ac-Phe-DIT can be used as a controlled release mechanism for DIT in in vitro thyroid hormone biosynthesis models.[1]

References

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543. Link[1]

• Tang, J. (1965).[3] Competitive inhibition of pepsin by aliphatic alcohols.[3] Journal of Biological Chemistry, 240(10), 3810-3815.[1] (Contextualizes the hydrophobic binding pocket).

• Chem-Impex International. (n.d.).[1] N-Acetyl-3,5-diiodo-L-tyrosine Product Data. Catalog No. 02687. (Verifies chemical structure and synthetic availability).

• Sigma-Aldrich. (n.d.).[1][4] Enzymatic Assay of Pepsin using Hemoglobin and Synthetic Substrates. (Standard protocols for protease assays).

Sources

• 1. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. N-Acetyl- L -tyrosine Pharmaceutical Secondary Standard; Certified Reference Material 537-55-3 [sigmaaldrich.com]

N-Acetyl-L-Phenylalanyl-3,5-Diiodotyrosine: The Conformational Probe of Pepsin Catalysis

Topic: Discovery and history of N-acetylphenylalanyl-3,5-diiodotyrosine Content Type: In-Depth Technical Guide

[1]

Executive Summary

N-acetyl-L-phenylalanyl-3,5-diiodotyrosine (often abbreviated as APDT or Ac-Phe-Diiodo-Tyr ) is a synthetic dipeptide derivative that played a pivotal role in 20th-century enzymology. Unlike simple biological substrates, APDT was engineered as a mechanistic probe to elucidate the catalytic workings of Pepsin A (EC 3.4.23.1).

Its historical significance lies in its ability to settle the debate regarding the "induced fit" mechanism in aspartic proteases. By introducing bulky iodine atoms onto the tyrosine ring, researchers created a substrate that not only slowed the catalytic turnover—allowing for precise kinetic measurement—but also induced a detectable conformational change in the enzyme, visible through UV difference spectroscopy .

This guide details the discovery, synthesis, and experimental utility of APDT, serving as a blueprint for using synthetic substrates to map enzyme active sites.

Historical Context: The Pepsin Controversy

In the mid-20th century, the mechanism of gastric digestion was a "black box." While it was known that pepsin cleaved peptide bonds, the structural dynamics were unknown.

• The Problem: Native protein substrates were too complex, and simple dipeptides were hydrolyzed too slowly or not at all.

• The Solution: Synthetic substrates.[1][2][3][4][5] Early work by L.E. Baker (1951) and later Jackson, Schlamowitz, and Shaw (1965) demonstrated that N-acylated dipeptides could serve as specific substrates.

• The Breakthrough: The introduction of iodine atoms at the 3 and 5 positions of the tyrosine ring in APDT provided two critical advantages:

  • Spectral Tag: The diiodotyrosine chromophore has a distinct UV absorption profile compared to unsubstituted tyrosine.

  • Steric/Electronic Probe: The bulky iodine atoms forced the enzyme to undergo a specific conformational adaptation to accommodate the substrate, which was later characterized by Perlmann and Kerwar (1973) .

Technical Specifications & Mechanism

Chemical Structure

APDT consists of an N-acetylated phenylalanine residue coupled to a 3,5-diiodotyrosine residue.[6]

• Molecular Formula:

  [6][7]

• Molecular Weight: 622.2 g/mol [6][7]

• Cleavage Site: Pepsin hydrolyzes the peptide bond between the Phenylalanine (P1) and Diiodotyrosine (P1') residues.

The "Induced Fit" Mechanism

The primary value of APDT is its ability to trigger and visualize the conformational change in pepsin. Upon binding APDT, the enzyme's active site cleft closes around the substrate. This was proven by UV difference spectroscopy , where the binding of APDT generated a spectral shift distinct from simple mixing, indicating a change in the environment of the enzyme's own aromatic residues (Tryptophan/Tyrosine).

Figure 1: Kinetic pathway showing the conformational isomerization (Induced Fit) step essential for catalysis.

Synthesis Protocol (Reconstructed Classic Route)

Objective: Synthesis of N-Acetyl-L-Phenylalanyl-3,5-Diiodotyrosine. Methodology: Direct coupling of N-protected Phenylalanine with Diiodotyrosine methyl ester, followed by saponification.

Phase 1: Preparation of Reactants

• N-Acetyl-L-Phenylalanine (Ac-Phe-OH):

  • Dissolve L-Phenylalanine in 2N NaOH.

  • Add acetic anhydride dropwise at 0°C while maintaining alkaline pH.

  • Acidify with HCl to precipitate Ac-Phe-OH. Recrystallize from water/ethanol.

• L-3,5-Diiodotyrosine Methyl Ester (H-Diiodo-Tyr-OMe):

  • Dissolve L-3,5-diiodotyrosine in dry methanol saturated with HCl gas.

  • Reflux for 2 hours.

  • Evaporate solvent and neutralize to obtain the free amine ester.

Phase 2: Coupling (DCC Method)

• Reagents: Ac-Phe-OH (1.0 eq), H-Diiodo-Tyr-OMe (1.0 eq), Dicyclohexylcarbodiimide (DCC, 1.1 eq).

• Solvent: Dimethylformamide (DMF) or Dichloromethane (DCM).

• Procedure:

  • Dissolve Ac-Phe-OH in cold DMF (-5°C).

  • Add DCC and stir for 30 mins to form the active ester.

  • Add H-Diiodo-Tyr-OMe.

  • Stir at 0°C for 2 hours, then at room temperature overnight.

  • Filter off the dicyclohexylurea (DCU) byproduct.

  • Evaporate solvent to yield the protected dipeptide ester.

Phase 3: Deprotection & Purification

• Dissolve the ester in acetone/water (1:1).

• Add 1N NaOH (2 eq) and stir for 1 hour to saponify the methyl ester.

• Acidify carefully with 1N HCl to pH 2.0.

• APDT will precipitate.

• Recrystallization: Dissolve in hot ethanol/water and cool slowly to obtain pure crystals.

Experimental Workflow: UV Difference Spectroscopy

This assay measures the binding constant (

) and the conformational change of pepsin.

Reagents

• Buffer: 0.1 M Sodium Citrate, pH 4.6 (Optimum for binding, slow for hydrolysis).

• Enzyme: Porcine Pepsin A (crystallized grade), 50 µM stock.

• Substrate: APDT, 1 mM stock in methanol (keep methanol <5% in final assay).

Protocol

• Baseline Correction: Place buffer in both the reference and sample cuvettes of a double-beam spectrophotometer. Zero the instrument.

• Tandem Cell Setup:

  • Reference Cell: Contains Enzyme (Compartment A) and Buffer (Compartment B) separated.

  • Sample Cell: Contains Enzyme (Compartment A) and Substrate (Compartment B) separated.

• Mixing: Invert both cells to mix compartments.

  • Reference: Enzyme + Buffer.

  • Sample: Enzyme + Substrate.[8]

• Measurement: Scan from 250 nm to 320 nm.

• Data Analysis: Look for difference peaks (

  ) at 290-295 nm .

  • A positive difference spectrum indicates the burial of aromatic residues (Trp/Tyr) or the perturbation of the diiodo-Tyr chromophore, signifying the "Closed" conformation.

Quantitative Data Summary (Historical Values)

Parameter	Value	Unit	Significance
(Hydrolysis)		mM	High affinity binding
			Slow turnover allows conformational study
pH Optimum	2.0	-	Typical for acid proteases
	293	nm	Wavelength of max conformational signal

Logic Map: From Synthesis to Discovery

Figure 2: The experimental logic flow connecting chemical synthesis to the elucidation of enzyme mechanics.

References

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the Pepsin-catalyzed Hydrolysis of N-Acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543.

• Perlmann, G. E., & Kerwar, G. A. (1973).[8] Conformational change of pepsin induced by its substrate N-acetyl-L-phenylalanyl-L-3,5-diiodotyrosine.[8] Archives of Biochemistry and Biophysics, 157(1), 145–147.[8]

• Baker, L. E. (1951). New synthetic substrates for pepsin. Journal of Biological Chemistry, 193, 809.

• Sorimachi, K., & Cahnmann, H. J. (1977).[4][5] A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity (Methodology reference for diiodo-coupling). Endocrinology, 101(4), 1276-1280.[4][5] [4][5]

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• 2. N-Acetyl-L-tyrosine synthesis - chemicalbook [chemicalbook.com]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Physical and Chemical Characteristics of Diiodotyrosine Compounds

Executive Summary

3,5-Diiodotyrosine (DIT) represents a critical halogenated amino acid intermediate in the biosynthesis of thyroid hormones.[1] Structurally defined by the substitution of two iodine atoms at the ortho positions of the phenolic ring of L-tyrosine, DIT exhibits distinct physiochemical behavior compared to its non-halogenated precursor. This guide provides a comprehensive technical analysis of DIT, focusing on its solubility profiles, ionization constants (pKa), spectroscopic signatures (UV-Vis, NMR, MS), and chemical reactivity. These parameters are essential for researchers optimizing extraction protocols, developing chromatographic assays, or synthesizing thyroid hormone analogs.

Molecular Structure and Physiochemical Properties[2][3][4]

The introduction of two bulky, electronegative iodine atoms into the tyrosine scaffold fundamentally alters the molecule's electronic distribution and steric properties. This modification drastically increases the acidity of the phenolic hydroxyl group and enhances lipophilicity.

Structural Crystallography

• IUPAC Name: (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid[2]

• Molecular Formula:

  [2][3][4]

• Molecular Weight: 432.98 g/mol [1][3][4]

• Crystal Habit: Forms needles from water or dilute ethanol; typically decomposes upon melting (~200–213°C).

Ionization Constants (pKa)

The most significant chemical shift in DIT relative to tyrosine is the acidity of the phenolic group. The iodine atoms exert a strong electron-withdrawing inductive effect (-I) and resonance effect, stabilizing the phenolate anion.

Functional Group	pKa (Tyrosine)	pKa (DIT)	Mechanistic Insight
Carboxyl (-COOH)	2.20	2.12	Minimal change; slight inductive acidification.
Phenolic (-OH)	10.07	6.48	Critical: Ortho-iodines stabilize the negative charge on oxygen, lowering pKa by ~3.6 units. At physiological pH (7.4), the phenol is largely ionized.
Amino (-NH3+)	9.11	7.82	The electron-deficient ring exerts a through-bond inductive effect, increasing the acidity of the ammonium group.

Solubility Profile

DIT exhibits amphoteric solubility but is notably less soluble in neutral water than tyrosine due to the heavy halogen atoms.

• Water (25°C): ~0.617 g/L (Slightly soluble).

• Acid/Alkali: Highly soluble due to salt formation (cationic in HCl, anionic in NaOH).

• Organic Solvents: Soluble in ethanol (swells/gels on boiling); practically insoluble in non-polar solvents (ether, chloroform).

Spectroscopic Characterization

Accurate identification of DIT relies on its unique spectral fingerprints, which differentiate it from Monoiodotyrosine (MIT) and Tyrosine.

UV-Visible Spectroscopy (pH Dependence)

The UV absorption of DIT is pH-dependent due to the ionization of the phenolic group. This "red shift" (bathochromic shift) in alkaline media is a standard method for confirming the presence of the di-iodinated ring.

• Acidic Medium (0.1 N HCl):

  • : ~282 nm

  • Species:[5][6] Protonated phenol form.

• Alkaline Medium (0.1 N NaOH):

  • : ~315 nm

  • Species:[5][6] Ionized phenolate form.

  • Mechanism:[7][8] The loss of the phenolic proton extends the conjugation system, lowering the energy gap for

    transitions.

Nuclear Magnetic Resonance ( H NMR)

The symmetry of the 3,5-diiodo substitution simplifies the aromatic region of the NMR spectrum compared to tyrosine.

• Aromatic Region: A distinct singlet (2H) appears around

  7.7 ppm (in DMSO- or /NaOD).

  • Contrast: Tyrosine displays an AA'BB' doublet pair. MIT displays an ABC pattern (singlet, doublet, doublet). The DIT singlet confirms symmetric di-substitution.

• Aliphatic Region:

  • -CH: Triplet/Multiplet at ~3.8 ppm.
  • -CH : Multiplet at ~2.8–3.0 ppm.

Mass Spectrometry (LC-MS/MS)

• Ionization: ESI Positive Mode (

  ).

• Precursor Ion: m/z 433.9.

• Characteristic Fragments:

  • m/z 416 (Loss of

    )

  • m/z 307 (Loss of Iodine,

    Da)

  • m/z 290 (Combined loss of

    and )

  • m/z 127 (

    ion, diagnostic for iodinated compounds).

Chemical Reactivity & Synthesis[1][3][7][9]

Laboratory Synthesis Protocol

Objective: Synthesis of 3,5-Diiodotyrosine from L-Tyrosine using Iodine Monochloride (ICl). Principle: Electrophilic aromatic substitution. The phenolic hydroxyl activates the ring, directing the electrophilic iodine species to the ortho positions.

Protocol:

• Dissolution: Dissolve 5.0 g of L-Tyrosine in 100 mL of glacial acetic acid. Stir vigorously at room temperature.

• Iodination: Prepare a solution of Iodine Monochloride (ICl) in glacial acetic acid (2.2 equivalents).

• Addition: Add the ICl solution dropwise to the tyrosine mixture over 30 minutes. The solution will turn dark orange/brown.

• Reaction: Continue stirring for 1 hour. The di-iodinated product is less soluble and may begin to precipitate.

• Quenching: Add 50 mL of water to complete the precipitation.

• Purification: Filter the solid. Wash with water to remove excess acid and iodine. Recrystallize from 50% ethanol or dilute ammonia followed by acidification to pH 5 (isoelectric point).

• Validation: Check melting point (decomposes >200°C) and UV shift (Acid/Base).

Biosynthetic Pathway (Thyroid)

In vivo, DIT is synthesized on the thyroglobulin protein scaffold.[8] The following diagram illustrates the progression from Tyrosine to the active hormone T4 via oxidative coupling.

Figure 1: Biosynthetic pathway of Diiodotyrosine and its conversion to Thyroxine (T4). The process is catalyzed by Thyroid Peroxidase (TPO) within the thyroid follicle.[8]

Analytical Methodologies

For drug development and pharmacokinetic studies, separating DIT from MIT, T3, and T4 is critical.

HPLC-UV Workflow

Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm). Mobile Phase:

• Solvent A: Water + 0.1% Trifluoroacetic acid (TFA).

• Solvent B: Acetonitrile + 0.1% TFA. Gradient: 10% B to 60% B over 20 minutes. Detection: UV at 280 nm (general) or 225 nm (higher sensitivity). Elution Order: Tyrosine

  MIT DIT T3 T4. (DIT elutes later than MIT due to increased hydrophobicity from the second iodine).

Figure 2: Standard analytical workflow for the isolation and quantification of DIT from biological matrices.

References

• PubChem. (n.d.). 3,5-Diiodotyrosine Compound Summary. National Library of Medicine. Retrieved from [Link]

• DrugFuture. (n.d.). 3,5-Diiodotyrosine Properties and Constants. Retrieved from [Link]

• Sorimachi, K., & Cahnmann, H. J. (1977). A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity. Endocrinology, 101(4), 1276-1280.[6] Retrieved from [Link]

• Nakamura, M., & Ohtaki, S. (1994). Molecular Mechanism of Thyroid Hormone Synthesis. Nihon Rinsho. Retrieved from [Link]

• SpectraBase. (n.d.). 3,5-diiodo-L-tyrosine NMR Spectrum. Wiley Science Solutions. Retrieved from [Link]

Sources

• 1. 3,5-Diiodo-L-tyrosine dihydrate Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Diiodotyrosine - Wikipedia [en.wikipedia.org]
• 3. CAS 66-02-4: 3,5-Diiodotyrosine | CymitQuimica [cymitquimica.com]
• 4. 3,5-Diiodo-L-tyrosine dihydrate synthesis - chemicalbook [chemicalbook.com]
• 5. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simple synthesis of [3,5-125I]Diiodo-L-thyroxine of high specific activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. youtube.com [youtube.com]

An In-depth Technical Guide to N-acetylphenylalanyl-3,5-diiodotyrosine: From Synthesis to Application

For Immediate Release

[CITY, STATE] – [Date] – This technical guide provides a comprehensive overview of N-acetylphenylalanyl-3,5-diiodotyrosine, a synthetic dipeptide with significant applications in biochemical assays and potential roles in thyroid research. Tailored for researchers, scientists, and drug development professionals, this document details the molecule's fundamental properties, synthesis, purification, and key applications, grounding all information in established scientific literature.

Core Molecular Attributes

N-acetylphenylalanyl-3,5-diiodotyrosine is a dipeptide composed of N-acetyl-L-phenylalanine and 3,5-diiodo-L-tyrosine linked by a peptide bond.[1] Its chemical structure and properties are fundamental to its utility in various scientific domains.

Molecular Formula and Weight

The chemical formula for N-acetylphenylalanyl-3,5-diiodotyrosine is C20H20I2N2O5 . This composition gives it a molecular weight of approximately 622.2 g/mol .

Structural and Physicochemical Properties

A summary of the key identifiers and properties of N-acetylphenylalanyl-3,5-diiodotyrosine is presented in the table below.

Property	Value	Source
IUPAC Name	(2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid	PubChem
CAS Number	3786-08-1	Sigma-Aldrich
Appearance	White to off-white powder	Chem-Impex
Molecular Weight	622.2 g/mol	PubChem
Molecular Formula	C20H20I2N2O5	Sigma-Aldrich

Synthesis and Purification: A Methodological Overview

The synthesis of N-acetylphenylalanyl-3,5-diiodotyrosine involves the formation of a peptide bond between its two constituent amino acid derivatives. While both solid-phase and solution-phase synthesis methods are viable, solid-phase peptide synthesis (SPPS) offers advantages in terms of ease of purification and automation.[2][3][4]

Conceptual Synthesis Workflow

A generalized workflow for the solid-phase synthesis of this dipeptide is outlined below. This process leverages the widely used Fmoc/tBu strategy.[2][3]

Caption: Generalized workflow for the solid-phase synthesis of N-acetylphenylalanyl-3,5-diiodotyrosine.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

The following is a representative, step-by-step protocol for the synthesis of N-acetylphenylalanyl-3,5-diiodotyrosine utilizing SPPS.

Materials:

• Fmoc-3,5-diiodo-L-tyrosine

• N-acetyl-L-phenylalanine

• Rink Amide resin

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Deprotection solution (e.g., 20% piperidine in DMF)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water)

• Solvents (DMF, DCM, Ether)

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours.

• First Amino Acid Coupling:

  • Activate the carboxyl group of Fmoc-3,5-diiodo-L-tyrosine with HBTU/HOBt and DIPEA in DMF.

  • Add the activated amino acid to the swollen resin and agitate for 2-4 hours.

  • Wash the resin thoroughly with DMF and DCM.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group.

  • Wash the resin with DMF and DCM.

• Second Amino Acid Coupling:

  • Activate the carboxyl group of N-acetyl-L-phenylalanine with HBTU/HOBt and DIPEA in DMF.

  • Add the activated N-acetyl-L-phenylalanine to the resin and agitate for 2-4 hours.

  • Wash the resin with DMF and DCM.

• Cleavage:

  • Treat the resin with the cleavage cocktail for 2-3 hours to cleave the dipeptide from the resin and remove side-chain protecting groups.

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge and wash the precipitate with cold ether.

Purification Protocol: Preparative HPLC

The crude dipeptide is purified using preparative reverse-phase high-performance liquid chromatography (prep-HPLC).[5][6]

Instrumentation and Reagents:

• Preparative HPLC system with a C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• UV detector

Procedure:

• Dissolve the crude peptide in a minimal amount of Mobile Phase A.

• Inject the sample onto the equilibrated C18 column.

• Elute the peptide using a linear gradient of Mobile Phase B.

• Monitor the elution profile at 220 nm and 280 nm.

• Collect fractions corresponding to the major peak.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and lyophilize to obtain the final product.

Applications in Research and Development

N-acetylphenylalanyl-3,5-diiodotyrosine serves as a valuable tool in specific areas of biochemical and pharmaceutical research.

Enzymatic Assay for Pepsin Activity

A primary application of this dipeptide is as a synthetic substrate for the protease pepsin.[1] The hydrolysis of the peptide bond between the phenylalanine and diiodotyrosine residues by pepsin can be monitored to determine enzyme activity.

Conceptual Pepsin Assay Workflow:

Caption: Conceptual workflow for a pepsin activity assay using N-acetylphenylalanyl-3,5-diiodotyrosine.

Experimental Protocol: Pepsin Activity Assay

This protocol is a representative method for determining pepsin activity using N-acetylphenylalanyl-3,5-diiodotyrosine.

Materials:

• N-acetylphenylalanyl-3,5-diiodotyrosine

• Pepsin

• Assay buffer (e.g., 0.01 N HCl, pH 2.0)

• Stop solution (e.g., Trichloroacetic acid)

• HPLC system for product quantification

Procedure:

• Prepare a stock solution of N-acetylphenylalanyl-3,5-diiodotyrosine in the assay buffer.

• Prepare a series of dilutions of the pepsin enzyme in cold assay buffer.

• Pre-warm the substrate solution to 37°C.

• Initiate the reaction by adding a known volume of the pepsin solution to the substrate solution.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding the stop solution.

• Centrifuge the mixture to precipitate any undigested substrate and enzyme.

• Analyze the supernatant by HPLC to quantify the amount of product formed (N-acetyl-L-phenylalanine and 3,5-diiodo-L-tyrosine).

• Calculate the pepsin activity based on the rate of product formation.

Role in Thyroid Research

The structural similarity of the 3,5-diiodotyrosine moiety to thyroid hormone precursors suggests a potential role for N-acetylphenylalanyl-3,5-diiodotyrosine in thyroid research. 3,5-diiodotyrosine (DIT) is a direct precursor in the biosynthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3). The formation of DIT occurs on thyroglobulin, a large glycoprotein, and is catalyzed by thyroid peroxidase.[7]

The potential interactions of N-acetylphenylalanyl-3,5-diiodotyrosine within the context of thyroid hormone synthesis are an area of active investigation. It may serve as a substrate or inhibitor for enzymes involved in thyroid hormone metabolism, such as deiodinases, which are responsible for the activation and inactivation of thyroid hormones.[8][9]

Thyroid Hormone Synthesis Pathway:

Caption: Simplified pathway of thyroid hormone synthesis and potential points of interaction for N-acetylphenylalanyl-3,5-diiodotyrosine.

Further research is warranted to elucidate the precise mechanisms by which N-acetylphenylalanyl-3,5-diiodotyrosine may influence thyroid physiology. This could involve studies on its binding affinity to thyroid hormone receptors, its role as a substrate for deiodinases, or its effect on the activity of thyroid peroxidase.

Conclusion

N-acetylphenylalanyl-3,5-diiodotyrosine is a well-defined dipeptide with established utility as a substrate for pepsin activity assays. Its synthesis and purification can be achieved through standard peptide chemistry techniques. Furthermore, its structural relationship to thyroid hormone precursors opens up intriguing possibilities for its application in endocrinological research. This guide provides a foundational understanding of this molecule, intended to support and stimulate further investigation by the scientific community.

References

• Coin, I., Beyermann, M. & Bienert, M. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Guzmán, F., Aróstica, M., Román, T. et al. Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology64, 27–33 (2023).

• PubChem. N-acetylphenylalanyl-3,5-diiodotyrosine. Available at: [Link]. (Accessed: February 2, 2026).

• Perlmann, G. E. Acetylation of Pepsin and Pepsinogen. The Journal of Biological Chemistry241, 153–157 (1966).

• Teledyne ISCO. The Power of Preparative HPLC Systems. Available at: [Link]. (Accessed: February 2, 2026).

• Balsam, A., Ingbar, S. H. & Sexton, F. Formation of diiodotyrosine from thyroxine. Ether-link cleavage, an alternate pathway of thyroxine metabolism.

• aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]. (Accessed: February 2, 2026).

• Darras, V. M. Deiodinases: How Nonmammalian Research Helped Shape Our Present View. Endocrinology160, 1039–1051 (2019).
• Papanastasiou, E. Z., Tsalogkas, C. A., Gika, H. G., Theodoridis, G. A. & Wilson, I. D. Development of a validated HPLC method for the determination of iodotyrosines and iodothyronines in pharmaceuticals and biological samples using solid phase extraction. Journal of Pharmaceutical and Biomedical Analysis48, 347–353 (2008).
• Herriott, R. M. ACETYLATION OF TYROSINE IN PEPSIN. The Journal of General Physiology19, 283–299 (1935).
• Dème, D., Fimiani, E., Pommier, J. & Nunez, J. Free diiodotyrosine effects on protein iodination and thyroid hormone synthesis catalyzed by thyroid peroxidase. European Journal of Biochemistry51, 329–336 (1975).

• Thomas, S. R. & Wichelecki, D. J. Iodotyrosine deiodinase. Wikipedia. Available at: [Link]. (Accessed: February 2, 2026).

• Albericio, F. Practical Protocols for Solid-Phase Peptide Synthesis 4.0.

• PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC. Available at: [Link]. (Accessed: February 2, 2026).

• Consiglio, E., Salvatore, G., Rall, J. E. & Kohn, L. D. Thyroglobulin interactions with thyroid membranes. Relationship between receptor recognition of N-acetylglucosamine residues and the iodine content of thyroglobulin preparations. The Journal of Biological Chemistry256, 10588–10595 (1981).

• Optimization of Automatic Synthesis and Separation of [18F] AV-45 and Quality Control - PMC. Available at: [Link]. (Accessed: February 2, 2026).

• A Simple Validated Method for the Estimation of Pepsin Activity in Microtiter Array for the INFOGEST Protocol - PMC. Available at: [Link]. (Accessed: February 2, 2026).

• Ben-Shabat, S., Ben-Shabat, S., Tali-Guz, I., Tali-Guz, I., Laskar, O., Laskar, O., Gati, I., Gati, I., Curt-Komarnesky, L., Curt-Komarnesky, L., Fridkin, M., Fridkin, M., Gozes, I. & Gozes, I. Tyrosine iodination and iodotyrosyl coupling of the N-terminal thyroid hormone forming site of human thyroglobulin modulate its binding to auto- and monoclonal antibodies. Molecular and Cellular Endocrinology114, 169–176 (1995).
• Sun, S.-y. "Metabolism of 3-iodotyrosine and 3,5-diiodotyrosine by thyroid extract" (1970).
• Ben-Shabat, S., Ben-Shabat, S., Tali-Guz, I., Tali-Guz, I., Laskar, O., Laskar, O., Gati, I., Gati, I., Curt-Komarnesky, L., Curt-Komarnesky, L., Fridkin, M., Fridkin, M., Gozes, I. & Gozes, I. Thyroid hormone binding motifs and iodination pattern of thyroglobulin. Frontiers in Bioscience24, 122–131 (2019).

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• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 6. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Free diiodotyrosine effects on protein iodination and thyroid hormone synthesis catalyzed by thyroid peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deiodinases: How Nonmammalian Research Helped Shape Our Present View - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Iodotyrosine deiodinase - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Spectrophotometric Pepsin Assay Using N-acetyl-L-phenylalanyl-3,5-diiodotyrosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pepsin and its Precise Measurement

Pepsin, an aspartic endopeptidase, is a primary digestive enzyme in the stomach, initiating the breakdown of proteins into smaller peptides.[1] Its activity is crucial for nutrient absorption and is a key parameter in various fields, including food science, pharmacology, and clinical diagnostics. In drug development, understanding the stability of protein-based therapeutics in the presence of pepsin is a regulatory requirement to assess their oral bioavailability. Consequently, a robust and reliable assay for quantifying pepsin activity is indispensable.

Historically, pepsin activity has been measured using protein substrates like hemoglobin.[2][3] While widely used, these assays can be subject to variability due to the heterogeneous nature of the substrate. The use of a synthetic, well-defined substrate offers significant advantages in terms of reproducibility and specificity. N-acetyl-L-phenylalanyl-3,5-diiodotyrosine (APDT) is a synthetic dipeptide that serves as an excellent substrate for pepsin, offering a more precise and consistent method for assaying its proteolytic activity.[4] This document provides a detailed protocol for a continuous spectrophotometric assay for pepsin using APDT.

Principle of the Assay: A Spectrophotometric Approach

The pepsin-mediated hydrolysis of the peptide bond in N-acetyl-L-phenylalanyl-3,5-diiodotyrosine yields two products: N-acetyl-L-phenylalanine and 3,5-diiodo-L-tyrosine. This cleavage event results in a change in the electronic environment of the 3,5-diiodo-L-tyrosine moiety, leading to a discernible increase in the absorbance of ultraviolet (UV) light at a specific wavelength.

Kinetic studies have demonstrated that the hydrolysis of APDT by pepsin can be conveniently monitored by measuring the increase in absorbance at 280 nm. This allows for a continuous, real-time assessment of enzyme activity, providing a direct measure of the rate of substrate cleavage. The rate of this absorbance change is directly proportional to the pepsin concentration under defined conditions of substrate concentration, pH, and temperature.

The enzymatic reaction is as follows:

N-acetyl-L-phenylalanyl-3,5-diiodotyrosine + H₂O --(Pepsin)--> N-acetyl-L-phenylalanine + 3,5-diiodo-L-tyrosine

Experimental Workflow and Logical Relationships

The following diagram illustrates the key steps and logical flow of the N-acetylphenylalanyl-3,5-diiodotyrosine pepsin assay.

Caption: Experimental workflow for the pepsin assay.

Detailed Protocol: Step-by-Step Methodology

This protocol is designed for a standard UV-visible spectrophotometer equipped with a temperature-controlled cuvette holder.

I. Required Reagents and Equipment

• Pepsin: Porcine gastric mucosa pepsin (e.g., Sigma-Aldrich, P7000 or equivalent)

• N-acetyl-L-phenylalanyl-3,5-diiodotyrosine (APDT): (e.g., Bachem, 4015578 or equivalent)

• Hydrochloric Acid (HCl): Concentrated, analytical grade

• Sodium Hydroxide (NaOH): For pH adjustment

• Ultrapure Water

• UV-Visible Spectrophotometer: Capable of measuring absorbance at 280 nm with temperature control

• Quartz Cuvettes: 1 cm path length

• Calibrated Pipettes

• pH Meter

• Vortex Mixer

• Thermostatic Water Bath

II. Preparation of Solutions

1. 10 mM HCl, pH 2.0 (Pepsin Diluent and Assay Buffer):

• Add approximately 900 mL of ultrapure water to a 1 L beaker.
• Carefully add 0.83 mL of concentrated HCl (typically ~12.1 M) to the water.
• Adjust the final volume to 1 L with ultrapure water.
• Verify the pH is 2.0 ± 0.05 using a calibrated pH meter. Adjust with 0.1 M HCl or 0.1 M NaOH if necessary.
• Store at room temperature.

2. N-acetyl-L-phenylalanyl-3,5-diiodotyrosine (APDT) Stock Solution (e.g., 1 mM):

• The solubility of APDT in acidic aqueous solutions is limited. It is recommended to prepare a stock solution in a suitable organic solvent and then dilute it into the assay buffer. N-Acetyl-3,5-diiodo-L-tyrosine has enhanced solubility compared to other iodinated tyrosine derivatives.[5]
• Accurately weigh a sufficient amount of APDT (MW: 622.19 g/mol ) to prepare a 1 mM stock solution. For example, for 10 mL of stock solution, weigh 6.22 mg of APDT.
• Dissolve the APDT in a minimal amount of dimethyl sulfoxide (DMSO) or ethanol before bringing it to the final volume with 10 mM HCl, pH 2.0. Ensure the final concentration of the organic solvent in the assay is low (typically <1%) to avoid affecting enzyme activity.
• Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

3. Pepsin Stock Solution (e.g., 1 mg/mL):

• Accurately weigh 10 mg of pepsin powder and dissolve it in 10 mL of cold (4°C) 10 mM HCl, pH 2.0.[6]
• Gently mix by inversion until fully dissolved. Avoid vigorous vortexing which can denature the enzyme.
• Prepare fresh daily and keep on ice during use.

4. Working Pepsin Solutions:

• Perform serial dilutions of the pepsin stock solution with cold 10 mM HCl, pH 2.0 to achieve a range of concentrations (e.g., 1-10 µg/mL). The optimal concentration will depend on the specific activity of the pepsin batch and should be determined empirically to ensure the reaction rate is linear over the measurement period.

III. Assay Procedure

• Set up the Spectrophotometer:

  • Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the wavelength to 280 nm.

  • Set the temperature of the cuvette holder to 37°C.

• Prepare the Reaction Mixture:

  • In a 1 cm quartz cuvette, add the following:

    • X µL of 10 mM HCl, pH 2.0 (Assay Buffer)

    • Y µL of APDT stock solution (to achieve the desired final concentration, e.g., 0.1-0.5 mM)

  • The final volume should be adjusted to allow for the addition of the enzyme solution (e.g., total volume of 1 mL).

  • Mix gently by inverting the cuvette.

  • Place the cuvette in the temperature-controlled holder and incubate for 5 minutes to allow the solution to reach 37°C.

• Initiate and Monitor the Reaction:

  • Blank the spectrophotometer with the reaction mixture (buffer and substrate).

  • To initiate the reaction, add a small volume of the working pepsin solution (e.g., 10-50 µL) to the cuvette.

  • Immediately mix the contents of the cuvette by gently pipetting up and down or by inverting the cuvette with a stopper.

  • Start recording the absorbance at 280 nm continuously for a set period (e.g., 5-10 minutes). Data should be collected at regular intervals (e.g., every 15-30 seconds).

• Control Reactions:

  • A "no-enzyme" control (containing buffer and substrate but no pepsin) should be run to account for any non-enzymatic hydrolysis of the substrate.

  • A "no-substrate" control (containing buffer and enzyme but no APDT) should be run to measure any changes in absorbance due to the enzyme itself.

Data Analysis and Interpretation

• Calculate the Initial Rate of Reaction:

  • Plot the absorbance at 280 nm versus time (in minutes).

  • Identify the linear portion of the curve, which represents the initial rate of the reaction (v₀).

  • Calculate the slope of this linear portion, which corresponds to the change in absorbance per minute (ΔA₂₈₀/min).

• Calculate Pepsin Activity:

  • Pepsin activity is typically expressed in units, where one unit is defined as the amount of enzyme that hydrolyzes a specific amount of substrate per minute under defined conditions.

  • For a more quantitative assessment, a standard curve can be generated using a pepsin standard of known activity.

Table 1: Example Data for Pepsin Activity Calculation

Pepsin Concentration (µg/mL)	ΔA₂₈₀/min (Initial Rate)
1	0.015
2.5	0.038
5	0.075
7.5	0.112
10	0.150

Causality Behind Experimental Choices

• pH 2.0: Pepsin exhibits its optimal activity in a highly acidic environment, typically between pH 1.5 and 2.5, mimicking the conditions of the stomach.[1]

• 37°C: This temperature is chosen to reflect physiological conditions and is generally the optimal temperature for pepsin activity.

• Continuous Monitoring: A continuous assay is preferred over a stopped (end-point) assay as it provides real-time kinetic data, allowing for a more accurate determination of the initial reaction velocity.

• 280 nm Wavelength: This wavelength is used because the cleavage of the peptide bond in APDT leads to a change in the UV absorbance of the 3,5-diiodotyrosine moiety.

• Use of a Synthetic Substrate: APDT provides a chemically defined and reproducible substrate, leading to more consistent and reliable assay results compared to natural protein substrates like hemoglobin.[4]

Self-Validating System and Trustworthiness

To ensure the trustworthiness of the results, the following controls and checks should be implemented:

• Linearity of the Assay: The initial rate of the reaction should be proportional to the enzyme concentration. A plot of ΔA₂₈₀/min versus pepsin concentration should yield a straight line passing through the origin.

• Substrate Saturation: To ensure the reaction rate is dependent on the enzyme concentration and not limited by the substrate, the concentration of APDT should be at or above its Michaelis constant (Km). For APDT, the Km for pepsin has been reported to be in the micromolar range, so a concentration in the range of 0.1-0.5 mM should be sufficient.

• Controls: The inclusion of "no-enzyme" and "no-substrate" controls is essential to account for any background signal or non-enzymatic reactions.

• Reproducibility: The assay should be performed in triplicate to ensure the reproducibility of the results.

References

• Anson, M. L. (1938). The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin. The Journal of General Physiology, 22(1), 79–89. [Link]

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 100101, N-acetylphenylalanyl-3,5-diiodotyrosine. Retrieved from [Link]

• O'Laughlin, R. L., et al. (2017). Analyzing pepsin degradation assay conditions used for allergenicity assessments to ensure that pepsin susceptible and pepsin resistant dietary proteins are distinguishable. PloS one, 12(2), e0171926. [Link]

Sources

• 1. Analyzing pepsin degradation assay conditions used for allergenicity assessments to ensure that pepsin susceptible and pepsin resistant dietary proteins are distinguishable - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3,5-Diiodotyrosine [drugfuture.com]
• 4. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]

Application Note: Spectrophotometric Assay of Pepsin using N-Acetyl-L-Phenylalanyl-L-3,5-Diiodotyrosine (APDT)

Introduction & Principle

The Need for Specificity

While the digestion of hemoglobin (Anson method) remains the industry standard for determining general proteolytic activity, it suffers from batch-to-batch variability of the protein substrate and non-linear kinetics. For precise kinetic characterization (

, ) and inhibition studies of Pepsin A (EC 3.4.23.1), a synthetic small-molecule substrate is required.

N-Acetyl-L-phenylalanyl-L-3,5-diiodotyrosine (APDT) is the gold-standard synthetic substrate for this purpose. It mimics the hydrophobic cleavage preference of pepsin (Phe-Tyr bond) but offers stoichiometric precision impossible with protein substrates.

Mechanism of Action

The assay relies on the specific cleavage of the peptide bond between Phenylalanine and Diiodotyrosine.

• Substrate: APDT has a blocked N-terminus (N-Acetyl), rendering it unreactive to ninhydrin.

• Enzymatic Reaction: Pepsin cleaves the amide bond at pH 2.0.

• Detection: The release of L-3,5-diiodotyrosine exposes a free primary amine. This amine reacts with Ninhydrin (in the presence of hydrindantin) upon heating to form Ruhemann’s Purple, measurable at 570 nm .

Reaction Scheme

Figure 1: Chemical basis of the APDT-Pepsin assay. The generation of a colorimetric signal is strictly dependent on the enzymatic liberation of the free amine.

Material Preparation

Critical Reagents

• Substrate: N-Acetyl-L-phenylalanyl-L-3,5-diiodotyrosine (APDT).[1]

• Standard: L-3,5-Diiodotyrosine dihydrate (for calibration).

• Enzyme: Porcine Pepsin A (lyophilized powder).

• Ninhydrin Reagent: 2% Ninhydrin solution with hydrindantin (commercially available "Ninhydrin Reagent for Amino Acid Analysis" is recommended for reproducibility).

Buffer Preparation (Strict pH Control)

Pepsin activity is strictly pH-dependent.

• Assay Buffer (0.05 M HCl, pH 2.0): Dilute concentrated HCl with ultrapure water. Verify pH with a calibrated meter.

• Substrate Stock Solution (Critical Step): APDT is hydrophobic and difficult to dissolve directly in acid.

  • Dissolve APDT in a minimal volume of 0.1 M NaOH .

  • Slowly dilute with water.

  • Carefully adjust pH to 2.0 using HCl while stirring rapidly to prevent precipitation.

  • Final Concentration: 2.0 mM.[2]

Experimental Protocol

Standard Curve Generation (Self-Validation Step)

Do not assume the extinction coefficient of diiodotyrosine is identical to leucine or other amino acids.

• Prepare a 1.0 mM stock of L-3,5-diiodotyrosine in Assay Buffer.

• Prepare dilutions: 0, 0.05, 0.1, 0.2, 0.3, 0.4 µmol/mL.

• Process 0.5 mL of each standard exactly as described in the "Color Development" section below.

• Plot

  vs. Concentration. Calculate the slope ( ).

Enzyme Assay Workflow

A. Enzymatic Digestion[2]

• Equilibration: Pre-heat Substrate Solution (2.0 mM) to 37°C.

• Enzyme Prep: Dissolve Pepsin in Assay Buffer (approx 0.1 mg/mL). Keep on ice. Use immediately.

• Reaction Setup:

  • Test Sample: 2.0 mL Substrate + 0.5 mL Enzyme.

  • Substrate Blank: 2.0 mL Substrate + 0.5 mL Buffer (No Enzyme).

  • Enzyme Blank: 2.0 mL Buffer + 0.5 mL Enzyme.

• Incubation: Incubate at 37°C for exactly 10 minutes.

B. Color Development (Stopping & Detection)

• At

  min, transfer 0.5 mL of the reaction mixture into a glass test tube containing 1.0 mL of Ninhydrin Reagent .

  • Note: The addition of ninhydrin and subsequent boiling effectively stops the enzymatic reaction.

• Cap tubes (or use marbles) to prevent evaporation.

• Place in a boiling water bath (100°C) for exactly 15 minutes .

• Cool rapidly in an ice bath for 5 minutes.

• Dilute with 5.0 mL of 50% Ethanol (to stabilize the chromophore and clear turbidity).

• Vortex and measure Absorbance at 570 nm .

Workflow Diagram

Figure 2: Step-by-step execution flow for the discontinuous spectrophotometric assay.

Data Analysis & Unit Definition

Calculation

Calculate the corrected absorbance (

):

Calculate activity using the slope from your standard curve (

in ):

Where:

• = Volume of digestion mix (2.5 mL).
• = Dilution factor in the colorimetric step (if applicable).
• = Incubation time (10 min).
• = Volume of enzyme added (0.5 mL).

Unit Definition

One unit of Pepsin activity is defined as the amount of enzyme that catalyzes the hydrolysis of 1.0 micromole of APDT per minute at pH 2.0 and 37°C.

Method Comparison: APDT vs. Hemoglobin

Feature	Hemoglobin Assay (Anson)	APDT Assay (Ryle)
Substrate Type	Natural Protein (Variable)	Synthetic Dipeptide (Exact)
Specificity	General Proteolytic	Specific (Phe-Tyr bond)
Kinetics	Non-Michaelis-Menten	Follows Michaelis-Menten
Sensitivity	High (Multi-site cleavage)	Moderate (Single site)
Primary Use	QC / Potency Testing	Kinetic Studies / Inhibition

Troubleshooting & Validation (E-E-A-T)

• High Background in Blanks: APDT is prone to slow spontaneous hydrolysis. Ensure substrate stock is fresh (<4 hours) and kept at 4°C when not in use.

• Precipitation: If the reaction mixture turns cloudy before ninhydrin addition, the substrate may be precipitating out of the acidic solution. Lower the substrate concentration to 1.0 mM or verify the initial dissolving step in NaOH.

• Non-Linearity: If

  , the ninhydrin reagent may be limiting. Dilute the enzyme and repeat.

References

• Ryle, A. P. (1970). "The Porcine Pepsins and Pepsinogens." Methods in Enzymology, 19, 316-336.

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). "Kinetics of the Pepsin-catalyzed Hydrolysis of N-Acetyl-L-phenylalanyl-L-diiodotyrosine." Biochemistry, 4(8), 1537–1543.

• Anson, M. L. (1938). "The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin." Journal of General Physiology, 22(1), 79-89.

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of N-acetylphenylalanyl-3,5-diiodotyrosine Solutions for Enzyme Assays

Abstract

N-acetylphenylalanyl-3,5-diiodotyrosine is a synthetic dipeptide specifically designed as a substrate for proteolytic enzymes like pepsin.[1] The accuracy and reproducibility of kinetic assays involving this substrate are critically dependent on the proper preparation, quantification, and storage of its solutions. The presence of the bulky, hydrophobic 3,5-diiodotyrosine residue presents unique challenges related to solubility and stability. This document provides a comprehensive guide and detailed protocols for the preparation of N-acetylphenylalanyl-3,5-diiodotyrosine solutions, emphasizing the scientific rationale behind each step to ensure maximal activity and consistency in downstream applications.

Introduction: The Significance of a Well-Prepared Substrate

N-acetylphenylalanyl-3,5-diiodotyrosine (Ac-Phe-DIT) is a crucial tool for researchers studying the kinetics and inhibition of pepsin and other related acid proteases. It is a dipeptide composed of N-acetyl-L-phenylalanine linked to 3,5-diiodo-L-tyrosine.[1][2] The peptide bond between these two residues is the target for enzymatic cleavage. The success of any assay, from high-throughput screening for drug candidates to fundamental enzyme characterization, hinges on the precise and consistent concentration of the active substrate.

However, the physicochemical properties of the diiodotyrosine (DIT) moiety—namely its significant hydrophobicity and potential for photodegradation—complicate solution preparation. Unlike many standard peptides, Ac-Phe-DIT has limited solubility in aqueous buffers.[3] This guide provides a field-proven methodology to overcome these challenges, ensuring the generation of reliable and reproducible data.

Physicochemical Profile and Key Considerations

A thorough understanding of the substrate's properties is the foundation of a robust protocol. The key characteristics of N-acetylphenylalanyl-3,5-diiodotyrosine are summarized below.

Property	Value	Source(s)
Molecular Formula	C₂₀H₂₀I₂N₂O₅	[4]
Molecular Weight	622.20 g/mol	[1][2][4]
CAS Number	3786-08-1	[4]
Appearance	Typically a light yellow or off-white powder/crystalline solid.	[5]
Core Component	3,5-Diiodotyrosine (DIT)	[1]
Solubility Profile	Limited solubility in water; soluble in organic solvents.	[3]

The Causality Behind Experimental Choices

• Solvent Selection: The DIT residue makes the entire dipeptide poorly soluble in water.[3][6] Therefore, a "water-first" approach will likely fail, resulting in incomplete dissolution and inaccurate concentrations. The standard, validated method is to first dissolve the peptide in a minimal volume of a polar aprotic organic solvent, such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), before making serial dilutions into the final aqueous assay buffer. The N-acetyl group on the phenylalanine does enhance solubility compared to other iodinated tyrosine derivatives, but not enough to overcome the DIT's hydrophobicity for direct aqueous dissolution at high concentrations.[5]

• Purity and Identity Verification: Some commercial suppliers provide this reagent with a disclaimer that the buyer assumes responsibility for confirming product identity and purity.[4] This is a critical consideration. Using a substrate of unknown purity will lead to significant errors in kinetic calculations. Therefore, an initial quality control step, such as High-Performance Liquid Chromatography (HPLC), is strongly recommended upon receiving a new batch of the compound.

• pH and Buffer Choice: The peptide contains a carboxylic acid group, meaning its charge state is pH-dependent. When preparing working solutions, the pH of the final assay buffer must be controlled and consistent with the optimal pH for the enzyme being studied (e.g., highly acidic for pepsin). Buffers should be chosen carefully to avoid any potential interference with the assay itself.

• Light Sensitivity and Oxidation: Iodinated compounds can be sensitive to light and susceptible to oxidation.[7] Exposure to light can lead to the formation of radicals and degradation of the substrate, reducing its effective concentration. All steps involving the handling of the compound, especially in solution, should be performed with protection from light where possible (e.g., using amber vials).

Experimental Protocols

These protocols are designed to guide the user from the solid compound to a final, assay-ready working solution.

Workflow Overview

Diagram 1: Workflow for preparing stock and working solutions.

Protocol 1: Preparation of a Concentrated Stock Solution (e.g., 20 mM in DMSO)

This protocol describes the preparation of a high-concentration stock that can be stored for later use.

• Pre-Requisites:

  • Calibrate your analytical balance.

  • Use high-purity, anhydrous-grade DMSO.

  • Prepare amber-colored microcentrifuge tubes for aliquoting.

• Calculation:

  • Determine the mass of Ac-Phe-DIT needed. For 2 mL of a 20 mM stock solution:

    • Mass (g) = Molarity (mol/L) × Volume (L) × MW ( g/mol )

    • Mass (g) = 0.020 mol/L × 0.002 L × 622.20 g/mol = 0.02489 g (or 24.89 mg)

• Procedure:

  • Tare a clean, dry weighing vessel on the analytical balance. Carefully weigh out the calculated mass (e.g., 24.89 mg) of Ac-Phe-DIT powder.

  • Transfer the powder to an appropriate-sized glass vial or polypropylene tube.

  • Add the calculated volume of 100% DMSO (e.g., 2 mL) to the vessel containing the powder.

  • Cap the vial securely and mix by gentle vortexing or inversion at room temperature. The solution should be clear and free of any visible particulates. Avoid vigorous shaking to prevent aerosolization.

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in amber microcentrifuge tubes.

  • Label the tubes clearly with the compound name, concentration, solvent, and date.

  • Store the aliquots at -20°C for short-term storage (weeks) or -80°C for long-term storage (months).

Protocol 2: Preparation of an Aqueous Working Solution

This protocol details the dilution of the organic stock into the final aqueous buffer for immediate use in an assay.

• Pre-Requisites:

  • Prepare and chill the final assay buffer to the desired temperature (typically on ice).

  • Ensure the pH of the buffer is correctly adjusted for your specific assay conditions.

• Procedure:

  • Remove a single aliquot of the concentrated DMSO stock solution from the freezer and thaw it completely.

  • Briefly centrifuge the tube to collect the solution at the bottom.

  • Perform a serial dilution. Pipette the required volume of the stock solution into a tube containing the pre-chilled aqueous assay buffer. Crucially, add the DMSO stock to the buffer, not the other way around, while gently mixing. This rapid dispersion helps prevent the peptide from precipitating out of solution.

  • Visually inspect the final working solution. It must be clear and homogenous. If any cloudiness or precipitate is observed, the solution is not viable and must be remade, potentially at a lower final concentration.

  • Keep the working solution on ice and protected from light. Use it in your assay as soon as possible, ideally within 1-2 hours of preparation, to minimize degradation.

Quality Control and Self-Validation

To ensure the trustworthiness of your results, the prepared solutions must be validated.

Diagram 2: A self-validating feedback loop for solution preparation.

• Purity Assessment (HPLC): Before preparing a stock solution from a new batch of solid compound, its purity should be assessed.

  • Method: Dissolve a small amount in an appropriate solvent (e.g., 50:50 Acetonitrile:Water with 0.1% TFA) and analyze using reverse-phase HPLC with UV detection (e.g., at 220 nm or 280 nm).

  • Acceptance Criterion: The main peak should account for >95% of the total integrated peak area for most quantitative assays.

• Concentration Verification (UV-Vis Spectroscopy): The concentration of the stock solution can be estimated using its absorbance, provided a theoretical extinction coefficient is known or can be calculated. This serves as a cross-check against potential weighing errors.

• Solubility Check: Upon dilution into the final assay buffer, the absence of any visible precipitate is the most immediate and critical quality control check.

Storage and Stability

• Solid Compound: Store the lyophilized powder at -20°C or as recommended by the supplier, protected from light and moisture.

• Stock Solutions (in DMSO): Stable for several months when stored in single-use aliquots at -80°C. Avoid repeated freeze-thaw cycles, which can degrade the peptide. Storing at -20°C is acceptable for shorter periods (1-2 months).

• Working Solutions (Aqueous): These are the least stable and should be considered perishable. Prepare them fresh for each experiment and discard any unused solution. Do not store aqueous dilutions.

References

• PubChem. (2026). 3',5'-Diiodo-L-tyrosine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (2026). N-acetylphenylalanyl-3,5-diiodotyrosine. National Center for Biotechnology Information. Retrieved from [Link]

• ChemIDplus. (n.d.). 3,5-Diiodotyrosine. National Library of Medicine. Retrieved from [Link]

• ChemBK. (n.d.). N-Acetyl-3,5-diiodotyrosine. Retrieved from [Link]

• PubChem. (2026). N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine. National Center for Biotechnology Information. Retrieved from [Link]

• Breslav, M., McKinney, A., Becker, J. M., & Naider, F. (1996). Preparation of radiolabeled peptides via an iodine exchange reaction. Analytical Biochemistry, 239(2), 213–217. Retrieved from [Link]

• Wagner, C. K., et al. (2024). N-Acetyltyrosine as a Biomarker of Parenteral Nutrition Administration in First-Tier Newborn Screening Assays. International Journal of Neonatal Screening. Retrieved from [Link]

• Applied Biosystems. (2003). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Singh, A., et al. (2023). The Impact of Tyrosine Iodination on the Aggregation and Cleavage Kinetics of MMP-9-Responsive Peptide Sequences. International Journal of Molecular Sciences. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). In vitro screening for chemical inhibition of the iodide recycling enzyme, iodotyrosine deiodinase. Retrieved from [Link]

• Zhang, T., et al. (2021). Development of A Continuous Fluorescence-Based Assay for N-Terminal Acetyltransferase D. Molecules. Retrieved from [Link]

• Scholarship at UWindsor. (n.d.). The Solid Phase Synthesis Approach to Making Peptides. Retrieved from [Link]

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• 3. CAS 66-02-4: 3,5-Diiodotyrosine | CymitQuimica [cymitquimica.com]
• 4. N-ACETYL-L-PHENYLALANYL-3,5-DIIODO-L-TYROSINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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• 7. Preparation of radiolabeled peptides via an iodine exchange reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Calculating pepsin activity with N-acetylphenylalanyl-3,5-diiodotyrosine

Application Note: Quantitative Determination of Pepsin Activity Using N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine (APDT)

Introduction & Scientific Rationale

While the Anson hemoglobin method is the historical standard for pepsin activity, it suffers from batch-to-batch variability due to the heterogeneous nature of the protein substrate.[1] For precision drug development and kinetic characterization, the use of a synthetic, small-molecule substrate is preferred.[1]

N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine (APDT) is a specific dipeptide substrate designed to mimic the preferred cleavage site of Pepsin A (Phe-Tyr bond).[1]

• Specificity: The N-terminal acetylation blocks the amine group, ensuring that any free amine detected is the direct result of proteolytic cleavage.

• Reproducibility: As a synthetic chemical (MW 622.2 g/mol ), APDT eliminates the variability inherent in biological substrates like hemoglobin or casein.

• Sensitivity: The presence of iodine atoms on the tyrosine ring sterically restricts the bond, making the assay highly specific to pepsin's cleft geometry.

This protocol details the Ninhydrin-based detection method , which quantifies the release of the free amine group on the 3,5-diiodo-L-tyrosine fragment.[1]

Assay Principle

Pepsin (EC 3.4.23.[2][3][4]1) hydrolyzes the peptide bond between Phenylalanine and Diiodotyrosine. Because the N-terminus of the substrate is acetylated, the intact substrate does not react with ninhydrin. Upon cleavage, a new primary amine is generated on the diiodotyrosine product. This amine reacts with ninhydrin to form Ruhemann’s Purple, measurable at 570 nm.

Reaction Stoichiometry: 1 mole APDT

1 mole N-Acetyl-L-Phenylalanine + 1 mole 3,5-Diiodo-L-Tyrosine (Free Amine)[1]

Figure 1: Mechanism of APDT hydrolysis and subsequent colorimetric detection.

Materials & Reagents

Critical Quality Attribute (CQA): Use ultrapure water (≥18 MΩ·cm) for all buffers to prevent metal ion inhibition.

Reagent	Specification	Preparation Instructions
Substrate Stock	APDT (Sigma/Merck)	Dissolve 125 mg APDT in 5.0 mL of 0.1 M NaOH .[1] Note: APDT is insoluble in acid. It must be dissolved in base first.
Assay Buffer	0.01 M HCl, pH 2.0	Dilute 1.0 M HCl. Verify pH is exactly 2.0 ± 0.1.
Substrate Working Sol.	0.16 mM APDT	Slowly add the 5 mL Substrate Stock to ~80 mL Assay Buffer with rapid stirring. Adjust final volume to 100 mL. Discard if precipitate forms.
Enzyme Diluent	10 mM HCl	Keep at 4°C.
Ninhydrin Reagent	2% Ninhydrin Solution	Dissolve 2.0 g Ninhydrin + 0.3 g Hydrindantin in 75 mL DMSO + 25 mL 4M Lithium Acetate buffer (pH 5.2). Store in amber bottle under N2.
Standard	L-Leucine (1.0 mM)	Dissolve 13.1 mg L-Leucine in 100 mL 0.01 M HCl. Used for standard curve.

Experimental Protocol

Phase 1: Enzyme Preparation

• Stock: Dissolve Pepsin powder in 10 mM HCl to a target concentration of 0.5 – 1.0 mg/mL.

• Stability Check: Keep on ice. Pepsin is unstable at pH > 6.0 (irreversible denaturation) and undergoes autolysis at high concentrations.[5] Use within 2 hours.

• Working Dilution: Immediately before assay, dilute to ~0.01 – 0.05 mg/mL in 10 mM HCl.

Phase 2: The Hydrolysis Reaction

Perform the following in 1.5 mL microcentrifuge tubes or glass test tubes. Run all samples in triplicate.

Step	Component	Test Sample (µL)	Blank (µL)	Standard (µL)
1	Substrate Working Sol. (Pre-warmed to 37°C)	1000	1000	0
2	Standard Solution (L-Leucine)	0	0	1000
3	Enzyme Diluent (10 mM HCl)	0	200	200
4	Equilibrate at 37°C for 3 minutes	-	-	-
5	Enzyme Working Solution	200	0	0
6	Mix and Incubate at 37°C exactly	10 min	10 min	10 min
7	Ninhydrin Reagent	1000	1000	1000

Phase 3: Color Development (The "Stop" Step)

• Cap tubes immediately after adding Ninhydrin (this stops the enzymatic reaction by pH shift and chemical modification).

• Boil: Place tubes in a boiling water bath (100°C) for 15 minutes . Crucial: The color reaction requires heat.

• Cool: Transfer to an ice bath for 5 minutes.

• Dilute: Add 5.0 mL of 50% Ethanol (or Isopropanol) to each tube to stabilize the color and dilute to readable range. Vortex vigorously.

• Read: Measure Absorbance at 570 nm (A570) using a spectrophotometer.

Data Analysis & Unit Calculation

Unit Definition

One unit of Pepsin activity is defined as the amount of enzyme that hydrolyzes 1.0 µmole of APDT per minute at pH 2.0 and 37°C.

Calculation Steps

• Correct Absorbance:

• Determine Micromoles Released: Calculate the micromoles of amine using the L-Leucine Standard.

  (Note: If using 1.0 mM Leucine, Conc = 1.0 µmol/mL)

• Final Activity Formula:

Where:

• = Standardization Factor (µmol/OD unit)[1]
• = Volume of reaction mix passed to color step (1.2 mL)
• = Dilution factor of the enzyme (if diluted before adding to tube)
• = Incubation time (10 minutes)
• = Volume of enzyme added (0.2 mL)

Troubleshooting & Expert Tips

• High Background in Blanks:

  • Cause: Contaminated substrate or spontaneous hydrolysis.

  • Fix: Prepare substrate fresh daily. Ensure the substrate stock in NaOH is not stored for long periods, as alkaline pH can slowly hydrolyze the ester/amide bonds.

• Precipitation:

  • Cause: APDT is hydrophobic.

  • Fix: If the substrate precipitates upon adding to the pH 2.0 buffer, add 5-10% Methanol to the buffer. Note that organic solvents may slightly reduce pepsin activity, so keep this consistent across all samples.

• Non-Linearity:

  • Cause: Substrate depletion.

  • Fix: Ensure

    does not exceed 0.8. If it does, dilute the enzyme further.[2] Pepsin follows Michaelis-Menten kinetics; you must measure the initial rate.[1]

References

• Ryle, A. P. (1970). . Methods in Enzymology, 19, 316–336.

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). .[1][6] Biochemistry, 4(8), 1537–1543.

• Worthington Biochemical Corporation. . Worthington Enzyme Manual.

• Yemm, E. W., & Cocking, E. C. (1955). . Analyst, 80, 209-213.[1]

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 3. Pepsin - Wikipedia [en.wikipedia.org]
• 4. [Purification and assay of chicken pepsin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. promega.com [promega.com]
• 6. Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of diiodotyrosine peptides in enzyme kinetics

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Application Note: N-acetylphenylalanyl-3,5-diiodotyrosine for Studying Enzyme Inhibition

Executive Summary & Scientific Rationale

The synthetic dipeptide N-acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (Ac-Phe-diI-Tyr) represents a "gold standard" substrate for the precise kinetic characterization of aspartic proteases, specifically Pepsin (EC 3.4.23.1) .

While hemoglobin and casein are commonly used for crude proteolytic assays, they suffer from batch-to-batch variability and complex cleavage kinetics. In contrast, Ac-Phe-diI-Tyr provides a chemically defined, single-cleavage-site model. This allows for rigorous determination of kinetic constants (

, ) and, crucially, the accurate screening of protease inhibitors without the noise inherent in macromolecular substrates.

Mechanism of Action

Pepsin, an aspartic protease, relies on a catalytic dyad of two aspartate residues (Asp32 and Asp215) to activate a water molecule for nucleophilic attack on the peptide bond.

• Substrate Design: The N-acetyl group blocks the N-terminus, preventing non-specific exopeptidase activity and ensuring the substrate is "silent" to amine-reactive detection agents (like Ninhydrin) prior to cleavage.

• Specificity: The Phenylalanine (P1) and Di-iodotyrosine (P1') residues are optimized to fit the deep, hydrophobic S1 and S1' pockets of Pepsin. The bulky iodine atoms at the 3,5-positions of the tyrosine ring likely enhance hydrophobic interaction and steric fit, locking the substrate into the active site for efficient catalysis.

• The Assay Principle: Pepsin cleaves the amide bond between Phe and diI-Tyr. The reaction releases free 3,5-diiodotyrosine , which contains a primary amine. This newly exposed amine can be quantified colorimetrically using the Ninhydrin reaction, providing a direct linear correlation to enzyme activity.

Experimental Workflow & Pathway Visualization

The following diagram illustrates the enzymatic pathway and the logic flow of the inhibition assay.

Figure 1: Mechanism of Action and Assay Logic. The assay relies on the liberation of a free amine group (Product 2) which is selectively detected by Ninhydrin. Inhibitors prevent this release.

Detailed Protocol: Pepsin Inhibition Screen

This protocol is designed for a 96-well plate format but can be scaled to cuvettes. It utilizes the Ninhydrin Stop-Point Method .

Reagents & Preparation

Reagent	Concentration / Prep	Storage	Notes
Assay Buffer	0.01 M HCl (pH 2.0)	Room Temp	Pepsin requires acidic pH for activity.
Pepsin Stock	0.5 mg/mL in Assay Buffer	4°C (Fresh)	Porcine gastric mucosa (approx. 2500 units/mg). Keep on ice.
Substrate Stock	2.0 mM Ac-Phe-diI-Tyr	-20°C	Critical: Dissolve in a small volume of 0.1 M NaOH or DMSO first, then dilute with water. The di-iodo group reduces solubility in pure acid.
Ninhydrin Reagent	2% (w/v) in Ethanol/Buffer	4°C (Dark)	Standard commercial ninhydrin reagent.
Inhibitor Stock	10 mM in DMSO	-20°C	Dilute in Assay Buffer for use. Keep DMSO < 5% final.

Experimental Procedure

Step 1: Enzyme-Inhibitor Pre-incubation

• In a microcentrifuge tube or deep-well plate, add 50 µL of Pepsin Solution (diluted to ~20-50 µg/mL in Assay Buffer).

• Add 10 µL of Test Inhibitor (various concentrations).

  • Control: Add 10 µL of vehicle (buffer/DMSO) for "0% Inhibition".

  • Blank: Add 10 µL vehicle to 50 µL Buffer (No Enzyme).

• Incubate at 37°C for 10 minutes . This allows the inhibitor to bind the active site.

Step 2: Substrate Addition & Reaction 4. Add 100 µL of Substrate Stock (Ac-Phe-diI-Tyr). 5. Mix gently and incubate at 37°C for exactly 15 minutes .

• Note: The reaction time must be precise. The rate should be linear during this window.

Step 3: Termination & Development 6. Add 100 µL of Ninhydrin Reagent to all wells/tubes. 7. Heat Step: Transfer tubes/plate to a 90°C heating block for 15 minutes.

• Mechanism:[1][2] The high temperature stops the enzymatic reaction and drives the ninhydrin derivatization of the released amine.

• Cool to room temperature.
• (Optional) Dilute with 200 µL of 50% Ethanol if the color is too intense.

Step 4: Measurement 10. Read Absorbance at 570 nm (A570) using a microplate reader.

Data Analysis & Validation

Calculation of Activity

Calculate the net absorbance (

) for each sample:

Percent Inhibition

IC50 Determination

Plot % Inhibition (Y-axis) vs. Log[Inhibitor] (X-axis). Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value.

Troubleshooting & Self-Validation (Z-Factor)

To ensure the assay is robust for high-throughput screening, calculate the Z-factor using the Positive Control (No Inhibitor) and the Background (No Enzyme).

Observation	Root Cause	Corrective Action
High Background (Blank)	Substrate hydrolysis or contamination	Ensure Substrate Stock is fresh. Check pH of buffer (must be acidic).[3]
Low Signal (Control)	Inactive Enzyme or pH drift	Pepsin irreversibly denatures > pH 6.0. Ensure buffer is pH 2.0.
Precipitation	Substrate insolubility	Ac-Phe-diI-Tyr is hydrophobic. Increase DMSO concentration slightly (up to 5%) or ensure initial dissolution in base.

References

• ResearchGate. (2025).[3] Acetylation of Pepsin and Pepsinogen: Effects on Synthetic Substrate Hydrolysis. Retrieved from [Link]

• PubChem. (n.d.). N-acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine Compound Summary. Retrieved from [Link]

Sources

• 1. Identification of a Novel Class of Anti-Melanogenic Compounds, (Z)-5-(Substituted benzylidene)-3-phenyl-2-thioxothiazolidin-4-one Derivatives, and Their Reactive Oxygen Species Scavenging Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for N-acetylphenylalanyl-3,5-diiodotyrosine in Food Science Research

Authored by: A Senior Application Scientist

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of N-acetylphenylalanyl-3,5-diiodotyrosine in the field of food science. While primarily recognized as a synthetic substrate for the enzyme pepsin, this guide explores both its established and potential investigational uses within food research. The protocols detailed herein are designed to be self-validating, with an emphasis on the scientific rationale behind experimental choices to ensure technical accuracy and reproducibility.

Part 1: Foundational Understanding of N-acetylphenylalanyl-3,5-diiodotyrosine

N-acetylphenylalanyl-3,5-diiodotyrosine is a dipeptide composed of N-acetyl-L-phenylalanine and 3,5-diiodo-L-tyrosine linked by a peptide bond[1]. Its primary and well-established application is as a synthetic substrate for pepsin, a key digestive enzyme[1]. The presence of the diiodo-tyrosine moiety makes it a unique tool for specific assays. While its direct incorporation into food products is not a recognized application, its utility in food science research is centered on understanding and manipulating proteolytic processes.

Key Molecular Attributes:

Property	Value	Source
Molecular Formula	C20H20I2N2O5	[1][2][3][4]
Molecular Weight	622.20 g/mol	[2]
CAS Number	3786-08-1	[2][3]

Part 2: Established Application - Quantification of Pepsin Activity

The core application of N-acetylphenylalanyl-3,5-diiodotyrosine in a research setting is in the spectrophotometric determination of pepsin activity. This is particularly relevant in food science for assessing the digestibility of proteins, the effectiveness of enzyme preparations, and the impact of food matrices on proteolytic activity.

Principle of the Assay:

Pepsin cleaves the peptide bond between the N-acetylphenylalanine and the 3,5-diiodotyrosine residues. The release of 3,5-diiodotyrosine, which has a distinct absorbance profile compared to the parent dipeptide, can be quantified to determine the rate of the enzymatic reaction.

Experimental Workflow for Pepsin Activity Assay:

Caption: Workflow for determining pepsin activity using N-acetylphenylalanyl-3,5-diiodotyrosine.

Detailed Protocol for Pepsin Activity Assay in a Food Matrix:

Objective: To determine the pepsin activity in a given food sample (e.g., a digestive supplement or a meat tenderizer).

Materials:

• N-acetylphenylalanyl-3,5-diiodotyrosine (substrate)

• Pepsin standard of known activity

• Food sample containing pepsin

• 0.1 M Citrate buffer, pH 2.0

• 5% (w/v) Trichloroacetic acid (TCA)

• Spectrophotometer and cuvettes

• Water bath at 37°C

• Centrifuge

Procedure:

• Substrate Preparation: Prepare a stock solution of N-acetylphenylalanyl-3,5-diiodotyrosine in the citrate buffer. The exact concentration may need optimization but a starting point of 1-2 mM is common.

• Sample Preparation:

  • For a solid food sample, homogenize a known weight in the citrate buffer and centrifuge to obtain a clear supernatant containing the enzyme.

  • For a liquid sample, it may be used directly or diluted with the buffer.

• Standard Curve of 3,5-diiodotyrosine: Prepare a series of dilutions of 3,5-diiodotyrosine in the citrate buffer and measure their absorbance at 280 nm to generate a standard curve.

• Assay Execution:

  • In a microcentrifuge tube, add 500 µL of the substrate solution and 400 µL of the citrate buffer.

  • Pre-incubate the tubes at 37°C for 5 minutes.

  • Initiate the reaction by adding 100 µL of the prepared food sample (or pepsin standard for a positive control).

  • Incubate at 37°C for a precise time (e.g., 20 minutes). The incubation time should be within the linear range of the reaction.

  • Stop the reaction by adding 500 µL of 5% TCA. This will precipitate undigested substrate and larger proteins.

  • Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes.

  • Carefully transfer the supernatant to a clean cuvette.

• Measurement and Calculation:

  • Measure the absorbance of the supernatant at 280 nm.

  • Using the standard curve, determine the concentration of 3,5-diiodotyrosine released.

  • Calculate the pepsin activity in the food sample, typically expressed in units per gram or mL of the sample. One unit is often defined as the amount of enzyme that releases 1 µmol of 3,5-diiodotyrosine per minute under the specified conditions.

Part 3: Investigational Applications in Food Science

The unique chemical structure of N-acetylphenylalanyl-3,5-diiodotyrosine opens up potential, albeit not yet established, avenues for research in food science. These applications are hypothetical and would require significant validation.

Studying the Impact of Food Inhibitors on Pepsin Activity:

Many food components, such as certain polyphenols or proteins, can inhibit the activity of digestive enzymes. N-acetylphenylalanyl-3,5-diiodotyrosine can be used as a sensitive substrate to screen for and characterize such inhibitors.

Hypothetical Experimental Design:

Caption: Proposed workflow for screening food-derived pepsin inhibitors.

Analytical Standard for Dipeptide Detection in Complex Matrices:

The development of analytical methods for detecting specific peptides in food is a growing area of research. N-acetylphenylalanyl-3,5-diiodotyrosine could serve as a useful internal or external standard in chromatographic methods due to its unique mass and the presence of iodine atoms, which can be detected with high sensitivity by mass spectrometry.

Analytical Considerations:

• Extraction: Due to its polarity, extraction from fatty food matrices would likely involve a liquid-liquid extraction with a polar solvent, followed by solid-phase extraction (SPE) for cleanup.

• Detection: High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) would be the method of choice. The diiodinated nature of the molecule provides a distinct isotopic pattern that aids in its identification.

Part 4: Safety, Handling, and Regulatory Considerations

Safety and Handling:

• N-acetylphenylalanyl-3,5-diiodotyrosine should be handled in a laboratory setting with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Consult the Material Safety Data Sheet (MSDS) provided by the supplier for detailed handling and disposal information.

Regulatory Status:

• It is crucial to note that N-acetylphenylalanyl-3,5-diiodotyrosine is intended for research use only and is not approved as a food additive.

• Related compounds, such as N-Acetyl-L-Tyrosine, have been noted as unauthorized novel food ingredients in some jurisdictions. This underscores the importance of not using this dipeptide in any food products intended for consumption.

• The broader class of iodinated organic compounds can have biological effects, including potential disruption of thyroid hormone function[5][6]. While the toxicity of this specific dipeptide is not well-documented in publicly available literature, its structural similarity to thyroid hormone precursors warrants caution.

Part 5: Conclusion and Future Perspectives

N-acetylphenylalanyl-3,5-diiodotyrosine is a valuable tool for in vitro studies of pepsin activity, with direct relevance to food science research focused on protein digestion. Its application as a sensitive and specific substrate allows for the precise characterization of enzymatic processes and the screening of food-derived modulators of these processes. While its direct use in food is not appropriate, its potential as an analytical standard for peptide quantification methods warrants further investigation. Future research could focus on developing validated analytical protocols using this compound as a standard and exploring its utility in more complex food systems to better understand the dynamics of protein breakdown during digestion.

References

• PubChem. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101. [Link]

• ResearchGate. A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. [Link]

• Google Patents. US3374269A - Process of producing 3, 5-diiodothyronines.

• PubMed. Dityrosine in food: A review of its occurrence, health effects, detection methods, and mitigation strategies. [Link]

• MDPI. Analytical and Sample Preparation Techniques for the Determination of Food Colorants in Food Matrices. [Link]

• MDPI. Genomic and Non-Genomic Mechanisms of Action of Thyroid Hormones and Their Catabolite 3,5-Diiodo-L-Thyronine in Mammals. [Link]

• PubChem. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine. [Link]

• MDPI. Food Safety and Health Concerns of Synthetic Food Colors: An Update. [Link]

• PMC. Novel Analytical Methods in Food Analysis. [Link]

• Regulations.gov. Memorandum. [Link]

• ResearchGate. (PDF) The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine. [Link]

• RASFF Window. Notification 2023.5724. [Link]

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-ACETYL-L-PHENYLALANYL-3,5-DIIODO-L-TYROSINE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. N-Acetyl-l-phenylalanyl-3,5-diiodo-l-tyrosine | 3786-08-1 [sigmaaldrich.com]
• 4. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dityrosine in food: A review of its occurrence, health effects, detection methods, and mitigation strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Common problems in N-acetylphenylalanyl-3,5-diiodotyrosine pepsin assays

The following technical support guide addresses the specific challenges associated with the N-acetyl-L-phenylalanyl-L-3,5-diiodotyrosine (APDT) assay for pepsin activity. This guide is structured to assist researchers in troubleshooting sensitivity, solubility, and kinetic linearity issues common to this synthetic substrate.

Topic: Troubleshooting N-acetyl-L-phenylalanyl-L-3,5-diiodotyrosine (APDT) Assays Application: Kinetic characterization of Pepsin A (EC 3.4.23.1) Detection Mode: Colorimetric (Ninhydrin) or Spectrophotometric (A280/A570)[1][2]

Core Principle & Workflow Visualization

The APDT assay relies on the specificity of pepsin for hydrophobic/aromatic residues at acidic pH.[1][2] Unlike the hemoglobin (Anson) method, which measures general proteolysis, APDT is a synthetic dipeptide substrate (

-Acetyl-Phe-DiiodoTyr).[1][2]

The Mechanism:

• Substrate: The N-terminus is blocked (acetylated), preventing reaction with ninhydrin.[1][2]

• Cleavage: Pepsin hydrolyzes the peptide bond between Phenylalanine and Diiodotyrosine.[1][2]

• Detection: The cleavage releases L-3,5-diiodotyrosine , which possesses a free

  -amino group.[1][2] This free amine reacts with ninhydrin to produce a purple chromophore ( nm), directly proportional to enzymatic activity.[1][2]

Assay Logic Flowchart

Figure 1: Logical workflow for the APDT-Ninhydrin coupled assay. Note the critical neutralization step before ninhydrin addition.

Critical Troubleshooting Guide (Q&A)

This section addresses the three most common failure modes: Precipitation, High Background, and Kinetic Non-linearity.[1][2]

Category A: Solubility & Preparation

Q: Why does my APDT substrate precipitate immediately upon adding it to the reaction buffer?

A: APDT is highly hydrophobic due to the iodine atoms on the tyrosine ring and the acetylated phenylalanine.[1][2]

• The Cause: Direct addition of APDT powder to acidic buffers (pH 2.[1][2]0) causes "shock precipitation."[1][2]

• The Fix: Use the Alkaline-Shock Method .[1][2]

  • Dissolve APDT stock in a minimal volume of 0.1 M NaOH (it is soluble at high pH).[1][2]

  • Slowly dilute this stock into your assay buffer (e.g., 0.01 M HCl) while vortexing rapidly.[1][2]

  • Alternative: If precipitation persists, dissolve the stock in 10-20% Methanol or Ethanol before adding to the aqueous buffer.[1][2] Pepsin tolerates low concentrations of alcohols, but run a solvent control.[1][2]

Q: My pepsin stock solution loses activity within an hour. Is the enzyme unstable?

A: Pepsin is prone to autodigestion at high concentrations and irreversible inactivation at neutral pH.[1][2]

• The Cause: Storing pepsin at pH > 6.0 or at high concentrations (>1 mg/mL) in solution for extended periods.[1][2]

• The Fix:

  • Always prepare pepsin in 10 mM HCl (pH ~2.0) .[1][2]

  • Keep stocks on ice.[1][2][3][4]

  • If using a stock for multiple assays, aliquot and freeze at -20°C. Never store pepsin in phosphate-buffered saline (PBS) or water at pH 7.[1][2]

Category B: Signal & Sensitivity

Q: Why do my "Time Zero" (Blank) samples have high absorbance at 570 nm?

A: High background in a ninhydrin assay indicates the presence of free amines in your reagents before the enzyme acts.[1][2]

• The Cause:

  • Impure Substrate: Free amino acids (unacetylated Phe or free diiodotyrosine) in the commercial APDT.

  • Buffer Contamination: Use of Tris or Ammonium buffers (both react with ninhydrin).[1][2]

  • Pepsin Autolysis: High concentrations of pepsin contribute peptides with free N-termini.[1][2]

• The Fix:

  • Reagent Check: Ensure the assay buffer is Citrate or HCl based, not Tris/Ammonium.

  • Substrate Blanking: Measure the absorbance of the substrate alone + ninhydrin.[1][2] If high, recrystallize the substrate or purchase from a higher-purity vendor.[1][2]

  • Enzyme Concentration: Dilute the enzyme further. The APDT assay is sensitive; you need less enzyme than the Hemoglobin assay.[1][2]

Q: The purple color fades rapidly after heating.[1][2] How do I stabilize the signal?

A: The Ruhemann's purple complex formed by ninhydrin is oxidative and light-sensitive.[1][2]

• The Fix:

  • Add a stabilizer like hydrindantin to the ninhydrin reagent (often included in commercial "Ninhydrin Reagent" kits).[1][2]

  • Dilute the final reaction with 50% Ethanol immediately after the boiling step.[1][2] This stabilizes the color and clears any turbidity caused by precipitating salts.[1][2]

  • Read absorbance within 30 minutes.[1][2]

Category C: Kinetics

Q: My reaction velocity curve flattens (plateaus) prematurely. Is the enzyme dead?

A: If the rate is not linear, you are likely facing Product Inhibition or Substrate Depletion .[1][2]

• The Cause: The product, 3,5-diiodotyrosine, is bulky and can inhibit pepsin (competitive inhibition) if it accumulates.[1][2] Alternatively, the hydrophobic substrate may be precipitating out of solution over time.[1][2]

• The Fix:

  • Reduce Conversion: Aim for <10% substrate hydrolysis. If you cleave more than 10%, the kinetics are no longer zero-order (initial rate).[1][2]

  • Increase Substrate: Ensure

    .[1][2] The for APDT is typically around 0.04 - 0.1 mM.[1][2] Use a concentration of at least 0.2–0.5 mM.[1][2]

Validated Protocol: The Ninhydrin-Coupled Method[1][2]

This protocol is adapted from the foundational work of Jackson et al. (1965) and optimized for modern microplate or cuvette workflows.[1][2]

Reagents:

• Assay Buffer: 0.01 N HCl (pH 2.0).

• Substrate Stock: 2 mM APDT in 0.05 M NaOH.

• Ninhydrin Reagent: 2% Ninhydrin in Methyl Cellosolve/Acetate buffer (pH 5.0).[1][2]

• Stop Solution: 0.2 M Sodium Citrate (pH 5.0) or Acetate buffer (pH 5.5). Note: The stop solution must raise the pH to ~5.0 to stop pepsin and enable the ninhydrin reaction.

Step-by-Step Procedure:

Step	Action	Critical Parameter
1	Equilibration	Incubate 1.0 mL of Assay Buffer + 0.5 mL Substrate Stock at 37°C for 5 min.
2	Initiation	Add 0.1 mL of Pepsin Solution (diluted in 10 mM HCl). Mix by inversion.
3	Incubation	Incubate at 37°C for exactly 10 minutes.
4	Termination	Add 1.0 mL of Stop Solution (Citrate/Acetate pH 5.0).
5	Derivatization	Add 1.0 mL Ninhydrin Reagent . Cap tubes/seal plate.
6	Development	Heat in boiling water bath (100°C) for 15 minutes.
7	Measurement	Cool to room temp. Add 5 mL 50% Ethanol (diluent). Read Absorbance at 570 nm .[1][2]

Troubleshooting Matrix

Use this table to diagnose data anomalies quickly.

Symptom	Probable Cause	Verification / Solution
No Color Development	pH too low during Ninhydrin step.[1][2]	The Stop Solution must buffer the reaction to pH 5.0–6.[1][2]0. If the mixture remains at pH 2.0, Ninhydrin will not react.[1][2]
Turbidity after Boiling	Substrate precipitation or salt crash.[1][2]	Add 50% Ethanol or Isopropanol after cooling.[1][2] This solubilizes the chromophore and clears the solution.[1][2]
High Blank (t=0)	Contaminated Pepsin or Buffer.[1][2]	Run a "Buffer Only" blank.[1][2] If clear, the issue is the Enzyme stock (autolysis).
Non-linear Rate	Substrate concentration too low.	Calculate .[1][2] If , increase concentration.[1][2] APDT has a relatively low , but depletion occurs fast.[1][2]

References

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine.[1][2][5] Biochemistry, 4(8), 1537–1543.[1][2][5]

• Worthington Biochemical Corporation. Pepsin Assay Manual (Hemoglobin and Synthetic Substrates).

• Sigma-Aldrich. Enzymatic Assay of Pepsin (EC 3.4.23.1).[1][2]

• Anson, M. L. (1938). The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin.[1][2][6] Journal of General Physiology, 22(1), 79-89.[1][2]

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 4. Enzymatic Assay of Pepsin (3.4.23.1) [sigmaaldrich.com]
• 5. Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

N-acetylphenylalanyl-3,5-diiodotyrosine solubility and stability issues

Technical Support Center: N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine

Topic: Solubility, Stability, and Assay Optimization for Pepsin Substrates Audience: Senior Researchers & Assay Development Scientists

Compound Profile & Technical Overview

N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (Ac-Phe-Diiodo-Tyr) is a synthetic dipeptide derivative primarily utilized as a specific substrate for Pepsin A (EC 3.4.23.1). Unlike general protein substrates (like hemoglobin), this small molecule allows for precise kinetic measurements of proteolytic activity.

However, its utility is frequently hampered by two critical physicochemical barriers:

• Solubility: The compound is highly hydrophobic due to the N-acetyl cap, the phenylalanine ring, and the heavy halogenation (iodine) of the tyrosine.

• Stability: The carbon-iodine bond is photosensitive, and the peptide bond is susceptible to spontaneous hydrolysis if stored improperly.

Module 1: Solubility Troubleshooting

The Issue: Users frequently report that the powder floats on water or precipitates immediately upon addition to acidic buffers (e.g., pH 2.0 Pepsin buffer).

The Science: The solubility of this compound is governed by the ionization state of its functional groups.

• Carboxyl Group (C-term): pKa ~3.5.

• Phenolic Hydroxyl (3,5-Diiodo-Tyr): pKa ~6.5 – 7.0.

  • Note: The electron-withdrawing iodine atoms significantly lower the pKa of the phenolic group compared to native tyrosine (pKa ~10). This means the molecule becomes anionic (and soluble) at neutral-to-alkaline pH but remains protonated and insoluble in the acidic environments required for Pepsin activity.

Protocol: The "Alkaline Drop" Method

Do not attempt to dissolve directly in water or acidic buffer.

Step 1: Primary Solubilization

• Weigh the target amount of Ac-Phe-Diiodo-Tyr.

• Add 0.1 M - 1.0 M NaOH dropwise.

  • Volume: Use the minimum volume necessary to wet the powder (typically 50–100 µL for 10 mg).

  • Observation: The solution should turn clear and slightly yellow. The high pH (>10) ionizes both the carboxyl and phenolic groups, forcing solvation.

Step 2: Dilution & pH Adjustment

• Slowly add water or assay buffer while vortexing.

• Critical for Assays: If introducing into an acidic Pepsin buffer (pH 2.0), you must ensure the final substrate concentration is low enough (typically < 1 mM) to prevent immediate reprecipitation.

• Alternative: Dissolve in 100% DMSO or Methanol to make a high-concentration stock (e.g., 100 mM), then dilute >100-fold into the reaction buffer.

Visual Guide: Solubility Decision Tree

Figure 1: Decision tree for solubilizing hydrophobic iodinated peptides without crashing out of solution.

Module 2: Stability & Storage FAQs

Q: My solution turned yellow/brown over time. Is it still good? A: Likely not. A yellowing of the powder or solution (beyond the pale yellow of the concentrated phenolate) usually indicates deiodination .

• Mechanism: The Carbon-Iodine (C-I) bond is weaker than C-H or C-Cl bonds. Exposure to UV or visible light causes homolytic cleavage, releasing free iodine radicals (

  ) which form (brown color).

• Prevention: Store solid powder in amber vials at -20°C. Wrap clear tubes in aluminum foil during experiments.

Q: Can I store the stock solution? A:

• In NaOH (pH > 10): No. High pH promotes base-catalyzed hydrolysis of the peptide bond and deacetylation. Use immediately.

• In DMSO: Yes, stable for 1–2 months at -20°C if protected from moisture (DMSO is hygroscopic; water ingress promotes hydrolysis).

Visual Guide: Degradation Pathways

Figure 2: Primary degradation mechanisms affecting assay reproducibility.

Module 3: Assay Application (Pepsin)

The Challenge: Pepsin requires pH 1.5 – 2.5 for activity, but the substrate is insoluble at this pH.

Experimental Protocol: The Ninhydrin Assay Rationale: The substrate (N-Acetyl-...) has a blocked N-terminus and does not react with Ninhydrin. Pepsin cleavage releases 3,5-Diiodotyrosine , which possesses a free amine group. The appearance of purple color is directly proportional to enzyme activity.

• Substrate Prep: Dissolve 10 mg Ac-Phe-Diiodo-Tyr in 0.5 mL 0.1 M NaOH. Dilute to 10 mL with water (Stock).

• Reaction Mix:

  • 0.5 mL Substrate Stock.

  • 2.0 mL Dilute HCl (pH 2.0).

  • Note: If turbidity occurs, add a small amount of Methanol (up to 10% v/v).

• Initiation: Add Pepsin enzyme solution. Incubate at 37°C.

• Quantification:

  • Aliquot at time points (

    min).

  • Add Ninhydrin reagent . Heat at 100°C for 15 mins.

  • Measure Absorbance at 570 nm .

Comparison of Detection Methods:

Method	Target Signal	Pros	Cons
Ninhydrin	Free Amine (Product)	High Specificity; No background from intact substrate.	Endpoint only (discontinuous); requires heating step.
UV (280nm)	Aromatic Ring	Real-time kinetics (continuous).	High background interference; Iodine atoms alter extinction coefficients.
Titration	Carboxyl Group	Absolute quantification.	Low sensitivity; requires large volumes.

References

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543.

• Sigma-Aldrich. (n.d.). Product Information: N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine.

• PubChem. (2025).[1][2] Compound Summary: N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine. National Library of Medicine.

• Worthington Biochemical Corporation. (n.d.). Pepsin Assay Manual.

Sources

• 1. 3,5-Diiodotyrosine | C9H9I2NO3 | CID 6181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3',5'-Diiodo-L-tyrosine | C9H9I2NO3 | CID 9305 - PubChem [pubchem.ncbi.nlm.nih.gov]

How to address substrate inhibition with N-acetylphenylalanyl-3,5-diiodotyrosine

Welcome to the Technical Support Center for N-acetylphenylalanyl-3,5-diiodotyrosine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the use of N-acetylphenylalanyl-3,5-diiodotyrosine as a substrate, with a particular focus on addressing the phenomenon of substrate inhibition.

Introduction

N-acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine is a synthetic dipeptide derivative commonly employed as a substrate for proteases with chymotrypsin-like activity.[1] Chymotrypsin, a serine protease, preferentially cleaves peptide bonds on the C-terminal side of aromatic amino acids such as tyrosine, phenylalanine, and tryptophan.[2][3] The di-iodination of the tyrosine residue in this substrate introduces significant hydrophobicity, which can influence its binding to the enzyme's active site and potentially lead to kinetic complexities like substrate inhibition.

This guide will provide a foundational understanding of substrate inhibition, detailed protocols for its characterization, and practical troubleshooting advice to ensure the generation of accurate and reproducible kinetic data.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition and why is it a concern with N-acetylphenylalanyl-3,5-diiodotyrosine?

A1: Substrate inhibition is a phenomenon where the rate of an enzyme-catalyzed reaction decreases at high substrate concentrations.[4] Instead of the reaction rate reaching a plateau (Vmax) as predicted by standard Michaelis-Menten kinetics, the rate peaks at an optimal substrate concentration and then declines. This is a critical consideration in drug discovery and development as it can lead to misinterpretation of enzyme kinetics and inhibitor potency.[5]

With N-acetylphenylalanyl-3,5-diiodotyrosine, the bulky and hydrophobic di-iodinated tyrosine residue is the primary reason for concern. At high concentrations, a second molecule of the substrate may bind to the enzyme in a non-productive manner, forming a dead-end complex and thereby reducing the overall catalytic efficiency.

Q2: What is the proposed mechanism for substrate inhibition in this context?

A2: The most common model for substrate inhibition involves the formation of a ternary complex, E-S-S, where 'E' is the enzyme and 'S' is the substrate. In this model, one substrate molecule binds to the active site as it should, while a second molecule binds to a secondary, allosteric site. This binding of the second substrate molecule induces a conformational change in the enzyme that hinders the catalytic process or the release of the product.

Visualizing the Mechanism of Substrate Inhibition

Below is a diagram illustrating the kinetic model of substrate inhibition compared to the standard Michaelis-Menten model.

Sources

• 1. N-Acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine | C20H20I2N2O5 | CID 440331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chymotrypsin [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. diva-portal.org [diva-portal.org]

Technical Support Center: Ensuring Linearity in N-acetylphenylalanyl-3,5-diiodotyrosine Kinetic Assays

Welcome to the technical support center for kinetic assays utilizing N-acetylphenylalanyl-3,5-diiodotyrosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for ensuring the linearity and accuracy of your experimental results.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and execution of kinetic assays with N-acetylphenylalanyl-3,5-diiodotyrosine.

Q1: What is N-acetylphenylalanyl-3,5-diiodotyrosine and why is it used in kinetic assays?

N-acetylphenylalanyl-3,5-diiodotyrosine is a synthetic dipeptide.[1] It serves as a specific substrate for certain proteases, such as pepsin.[1] In a kinetic assay, the rate at which an enzyme cleaves this substrate is measured over time. This rate, or velocity, of the reaction provides crucial information about the enzyme's activity and can be used to study enzyme kinetics, screen for inhibitors, or determine enzyme concentration. The dipeptide structure is composed of N-acetyl-L-phenylalanine and 3,5-diiodo-L-tyrosine joined by a peptide bond.[1]

Q2: What is "linearity" in the context of a kinetic assay and why is it critical?

Linearity refers to the initial phase of the enzymatic reaction where the rate of product formation (or substrate consumption) is constant over time. This initial velocity is directly proportional to the enzyme concentration when the substrate is not limiting. Maintaining linearity is paramount for accurate and reproducible data because it ensures that the measured activity is a true representation of the enzyme's initial, uninhibited performance.[2] Deviations from linearity can lead to an underestimation of the enzyme's true activity.

Q3: What are the primary factors that can lead to non-linearity in my assay?

Several factors can disrupt the linearity of your kinetic assay. These include:

• Substrate Depletion: As the reaction progresses, the concentration of N-acetylphenylalanyl-3,5-diiodotyrosine decreases, which can become the rate-limiting factor.[3]

• Product Inhibition: The accumulation of reaction products can inhibit the enzyme's activity, slowing the reaction rate over time.[2]

• Enzyme Instability: The enzyme may lose activity during the assay due to factors like suboptimal pH, temperature, or the presence of denaturing agents.[2][4][5]

• Substrate Inhibition: At very high concentrations, the substrate itself can bind to the enzyme in a non-productive manner, leading to a decrease in the reaction rate.[6][7][8] This is a common deviation from classic Michaelis-Menten kinetics.[6][7]

• Instrumental Limitations: The detector in the spectrophotometer or plate reader may become saturated at high absorbance values, leading to a flattening of the kinetic curve.[9]

Q4: How do I properly handle and prepare N-acetylphenylalanyl-3,5-diiodotyrosine?

Proper handling and preparation are crucial for consistent results. N-acetylphenylalanyl-3,5-diiodotyrosine is typically a solid. For creating a stock solution, it can be dissolved in organic solvents like ethanol or DMSO.[10] Subsequent dilutions into aqueous buffers should be made fresh before each experiment.[10] The solubility in aqueous buffers like PBS (pH 7.2) is approximately 10 mg/mL.[11] It's recommended not to store aqueous solutions for more than a day.[10] The stability of the compound in its solid form is generally high when stored at -20°C.[10]

II. Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during N-acetylphenylalanyl-3,5-diiodotyrosine kinetic assays.

Issue 1: Non-Linear Initial Velocity Plots (Downward Curvature)

Symptoms: The reaction rate starts high but decreases over the measurement period, resulting in a curved progress plot rather than a straight line.

Causality and Troubleshooting Steps:

• Cause A: Substrate Depletion. This occurs when a significant portion of the substrate is consumed during the assay.

  • Diagnosis: Calculate the percentage of substrate consumed. If it exceeds 10-15%, substrate depletion is a likely cause.

  • Solution:

    • Decrease Enzyme Concentration: Reduce the amount of enzyme used in the assay. This will slow down the reaction and the rate of substrate consumption.

    • Increase Substrate Concentration: Ensure the initial substrate concentration is well above the Michaelis constant (Km) of the enzyme, ideally 5-10 times the Km value. This helps to maintain a near-saturating substrate level for a longer duration.[3][12]

    • Shorten the Assay Time: Measure the initial velocity over a shorter time period where the reaction is still linear.

• Cause B: Product Inhibition. The accumulation of the cleaved dipeptide fragments may bind to the enzyme and inhibit its activity.[2]

  • Diagnosis: Perform the assay in the presence of varying concentrations of the expected product. A decrease in the initial velocity with increasing product concentration confirms product inhibition.

  • Solution:

    • Dilute the Sample: If possible, diluting the enzyme sample can reduce the rate of product formation.

    • Monitor Early Time Points: Focus on the very beginning of the reaction before significant product has accumulated.

• Cause C: Enzyme Instability. The enzyme may be denaturing or losing activity under the assay conditions.[4][5]

  • Diagnosis: Incubate the enzyme under assay conditions (buffer, temperature) without the substrate for the duration of the assay. Then, initiate the reaction and compare the activity to an enzyme sample that was not pre-incubated. A significant loss of activity indicates instability.

  • Solution:

    • Optimize Buffer Conditions: Verify that the pH and ionic strength of the assay buffer are optimal for the enzyme's activity and stability.[5]

    • Adjust Temperature: While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation.[13][14] Determine the optimal temperature for your specific enzyme.

    • Add Stabilizers: Consider adding stabilizing agents such as glycerol or BSA to the enzyme preparation, but first, ensure they do not interfere with the assay.[2]

Issue 2: "Hook Effect" or Decreased Activity at High Substrate Concentrations

Symptoms: The reaction rate increases with substrate concentration up to a certain point, then begins to decrease at higher substrate concentrations.

Causality and Troubleshooting Steps:

• Cause: Substrate Inhibition. This phenomenon occurs in about 25% of known enzymes where the substrate can bind to the enzyme-substrate complex in a non-productive manner, effectively sequestering the enzyme.[6][7]

  • Diagnosis: Perform a substrate titration curve over a wide range of N-acetylphenylalanyl-3,5-diiodotyrosine concentrations. A peak in activity followed by a decline is characteristic of substrate inhibition.

  • Solution:

    • Determine the Optimal Substrate Concentration: Identify the substrate concentration that gives the maximum velocity and use concentrations at or below this optimum for routine assays.

    • Kinetic Modeling: If studying the inhibition is of interest, the data can be fitted to kinetic models that account for substrate inhibition, such as the Haldane equation.[15]

Issue 3: High Background Signal or Non-Enzymatic Substrate Degradation

Symptoms: A significant increase in absorbance is observed in the absence of the enzyme (no-enzyme control).

Causality and Troubleshooting Steps:

• Cause A: Spontaneous Substrate Degradation. N-acetylphenylalanyl-3,5-diiodotyrosine may be unstable under certain assay conditions.

  • Diagnosis: Incubate the substrate in the assay buffer under the same conditions as the full reaction (temperature, pH, light exposure) and monitor the absorbance over time.

  • Solution:

    • Optimize Buffer and pH: Test different buffer systems and pH values to find conditions where the substrate is more stable.

    • Protect from Light: Some compounds are light-sensitive. Store the substrate and perform the assay in the dark or in amber-colored plates/tubes.[11]

• Cause B: Interfering Substances in the Sample. Components in your sample, other than the enzyme of interest, may be causing a change in absorbance.

  • Diagnosis: Run a control with the sample buffer or matrix without the enzyme.

  • Solution:

    • Purify the Enzyme: If the interfering substance is from the sample source, further purification of the enzyme may be necessary.

    • Buffer Exchange: Perform a buffer exchange or dialysis of the enzyme sample into the assay buffer.

Issue 4: Poor Reproducibility and High Well-to-Well Variation

Symptoms: Significant variation in reaction rates is observed between replicate wells.

Causality and Troubleshooting Steps:

• Cause A: Pipetting Errors. Inaccurate or inconsistent pipetting of reagents, especially the enzyme, is a common source of variability.[16]

  • Diagnosis: Review pipetting technique. Use calibrated pipettes.[16]

  • Solution:

    • Prepare a Master Mix: Whenever possible, prepare a master mix of all common reagents (buffer, substrate) and dispense this into the wells before adding the final component (usually the enzyme) to initiate the reaction.[16]

    • Use Appropriate Pipette Volumes: Avoid pipetting very small volumes, as the percentage of error increases.

• Cause B: Temperature Gradients. Inconsistent temperature across the microplate can lead to different reaction rates in different wells.[13]

  • Diagnosis: Check the temperature uniformity of your plate reader or incubator.

  • Solution:

    • Pre-incubate the Plate: Allow the microplate with all reagents except the initiating one to equilibrate to the assay temperature for several minutes before starting the reaction.[13]

• Cause C: Air Bubbles in Wells. Bubbles can interfere with the light path in spectrophotometric measurements, leading to erratic readings.[9][16]

  • Diagnosis: Visually inspect the wells for bubbles before and during the assay.

  • Solution:

    • Careful Pipetting: Pipette gently against the side of the well to avoid introducing bubbles.

    • Centrifuge the Plate: Briefly centrifuge the plate at a low speed before reading to remove bubbles.

III. Experimental Protocols & Data Presentation

Protocol 1: Determining the Optimal Enzyme Concentration

• Prepare a series of dilutions of your enzyme stock solution in the assay buffer.

• Prepare a reaction mix containing a saturating concentration of N-acetylphenylalanyl-3,5-diiodotyrosine in the assay buffer.

• Initiate the reactions by adding each enzyme dilution to the reaction mix.

• Immediately measure the absorbance change over time in a spectrophotometer or microplate reader at the appropriate wavelength.

• Plot the initial velocity (rate of absorbance change) against the enzyme concentration.

• The optimal enzyme concentration will be in the linear range of this plot.

Protocol 2: Determining the Optimal Substrate Concentration (Substrate Titration)

• Prepare a series of dilutions of N-acetylphenylalanyl-3,5-diiodotyrosine in the assay buffer.

• Use a fixed, optimal concentration of the enzyme (determined from Protocol 1).

• Initiate the reactions by adding the enzyme to each substrate concentration.

• Measure the initial velocity for each reaction.

• Plot the initial velocity against the substrate concentration.

• This will generate a Michaelis-Menten curve (or a curve showing substrate inhibition). The optimal substrate concentration for routine assays is typically at or slightly above the point of maximum velocity.

Data Summary Table

Parameter	Recommended Range/Value	Rationale
Enzyme Concentration	Within the linear range of the velocity vs. [Enzyme] plot	Ensures the reaction rate is proportional to the enzyme amount.
Substrate Concentration	5-10 x Km (if no substrate inhibition)	Maintains initial velocity conditions for a longer period.
pH	Optimal for enzyme activity and stability	Enzymes have a narrow optimal pH range for their function.[4][5]
Temperature	Optimal for enzyme activity	Balances reaction rate with enzyme stability.[13][14]
Assay Time	As short as possible while obtaining a reliable rate	Minimizes the effects of substrate depletion and product inhibition.
Substrate Consumption	< 10-15%	Ensures the reaction is in the initial linear phase.

IV. Visualizations

Caption: Troubleshooting workflow for non-linear kinetics.

Caption: Logical flow for assay optimization.

V. References

• N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 . PubChem. Available from: [Link].

• Enzyme Kinetics - Structure - Function - Michaelis-Menten Kinetics . TeachMePhysiology. (2024-04-08). Available from: [Link].

• Substrate inhibition by the blockage of product release and its control by tunnel engineering . PMC - NIH. Available from: [Link].

• Enzyme kinetics . Wikipedia. Available from: [Link].

• Terminology of Molecular Biology for substrate inhibition . GenScript. Available from: [Link].

• Protocol for enzyme assays . The Royal Society of Chemistry. Available from: [Link].

• Analysis of the substrate inhibition of complete and partial types . ResearchGate. (2025-08-06). Available from: [Link].

• Factors affecting enzyme activity . WikiLectures. (2024-01-17). Available from: [Link].

• Substrate Inhibition Kinetics: Concepts, Models, and Applications . LinkedIn. Available from: [Link].

• Basics of Enzymatic Assays for HTS . Assay Guidance Manual - NCBI Bookshelf. (2012-05-01). Available from: [Link].

• Spectrophotometric assays . Oxford Academic. (2020-11-12). Available from: [Link].

• Investigation of the Impact of L-Phenylalanine and L-Tyrosine Pre-Treatment on the Uptake of 4-Borono-L-Phenylalanine in Cancerous and Normal Cells Using an Analytical Approach Based on SC-ICP-MS . MDPI. (2023-09-10). Available from: [Link].

• Working with Enzymes: Part I -The Simple Kinetic Spectrophotometric Assay . Bitesize Bio. (2025-05-23). Available from: [Link].

• Immunoassay Troubleshooting Guide . ResearchGate. Available from: [Link].

• Factors affecting enzyme activity . Monash University. Available from: [Link].

• Assay Troubleshooting . MB - About. Available from: [Link].

• Substrate inhibition in bioreactors . Wikipedia. Available from: [Link].

• Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine . Magritek. Available from: [Link].

• Factors Affecting Enzyme Activity . Biology LibreTexts. (2022-07-26). Available from: [Link].

Sources

• 1. N-acetylphenylalanyl-3,5-diiodotyrosine | C20H20I2N2O5 | CID 100101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Factors affecting enzyme activity - WikiLectures [wikilectures.eu]
• 4. teachmephysiology.com [teachmephysiology.com]
• 5. Enzyme Assay Analysis: What Are My Method Choices? [thermofisher.com]
• 6. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. genscript.com [genscript.com]
• 8. faieafrikanart.com [faieafrikanart.com]
• 9. thermofisher.com [thermofisher.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 13. bitesizebio.com [bitesizebio.com]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. Substrate inhibition in bioreactors - Wikipedia [en.wikipedia.org]
• 16. docs.abcam.com [docs.abcam.com]

Reference Data & Comparative Studies

Alternative Substrates for Pepsin Activity Measurement: A Comparative Technical Guide

Executive Summary & Method Selection

Pepsin (EC 3.4.23.1) is the principal proteolytic enzyme of the vertebrate stomach, functioning optimally at pH 1.5–2.5. While the Anson Hemoglobin Method remains the historical gold standard, its reliance on trichloroacetic acid (TCA) precipitation and discontinuous measurement limits its utility in high-throughput screening (HTS) and kinetic characterization.

Modern drug development and proteomic workflows require substrates that offer higher sensitivity, continuous monitoring, and automation compatibility. This guide evaluates three primary classes of alternative substrates: Synthetic FRET Peptides , Fluorophore-Labeled Proteins , and Chromogenic Synthetic Peptides .

Decision Matrix: Choosing the Right Substrate

The following decision tree aligns experimental constraints with the optimal substrate choice.

Figure 1: Strategic decision matrix for selecting pepsin activity assays based on sensitivity, throughput, and kinetic requirements.

Comparative Analysis of Substrates

The table below synthesizes performance metrics across the four dominant assay types.

Feature	Hemoglobin (Anson)	Synthetic FRET Peptide	FITC-Casein	Chromogenic Peptide
Substrate Example	Acid-denatured Hemoglobin	Mca-G-G-F-L-R-R-A-N-K-Dnp	Fluorescein-Conjugated Casein	Leu-Ser-Phe(NO2)-Nle-Ala-Leu-OMe
Detection Mode	Absorbance ( )	Fluorescence (Ex/Em 328/393 nm)	Fluorescence (Ex/Em 485/535 nm)	Absorbance ( )
Format	Discontinuous (Stop-Point)	Continuous (Kinetic)	Continuous or Stop-Point	Continuous (Kinetic)
Sensitivity	Low (mg/mL range)	High (ng/mL range)	Medium-High (µg/mL range)	Medium (µg/mL range)
Throughput	Low (Filtration/Centrifugation)	High (96/384-well plate)	High (96/384-well plate)	Medium-High (Plate reader)
Interferences	UV-absorbing compounds	Inner filter effect, Auto-fluorescence	pH quenching of FITC (requires pH adjustment)	Turbidity
Primary Use	QC, Regulatory Compliance	HTS, determination	General Protease Screening	Kinetic studies without fluorescence

Deep Dive: Synthetic FRET Peptides (The Modern Standard)

For research requiring precise kinetic data (

, ) or high sensitivity, Fluorescence Resonance Energy Transfer (FRET) peptides are the superior choice.

Mechanism of Action

The substrate contains a fluorophore (Mca) and a quencher (Dnp) separated by a pepsin-specific cleavage sequence (typically containing a Phe-Leu or Phe-Phe bond).[1] In the intact peptide, Dnp quenches Mca fluorescence via non-radiative energy transfer. Upon cleavage, the fluorophore diffuses away from the quencher, causing a rapid increase in fluorescence.

Figure 2: Mechanism of FRET signal generation. Cleavage of the peptide linker disrupts energy transfer, resulting in a measurable fluorescence signal.

Validated Protocol: Mca-Dnp Peptide Assay

Reagents:

• Substrate: Mca-Gly-Gly-Phe-Leu-Arg-Arg-Ala-Asn-Lys(Dnp)-NH2 (Available from Bachem, R&D Systems).

• Assay Buffer: 0.1 M Sodium Formate, pH 3.0 (or 10 mM HCl, pH 2.0).

• Enzyme Stock: Pepsin dissolved in 10 mM HCl.[2]

Procedure:

• Preparation: Dilute substrate to 10 µM in Assay Buffer. Pre-warm to 37°C.

• Blanking: Add 100 µL substrate to microplate wells. Measure baseline fluorescence (Ex 328 nm / Em 393 nm).

• Initiation: Add 10 µL of Pepsin sample (0.1–10 µg/mL). Mix immediately.

• Measurement: Monitor fluorescence increase kinetically for 5–10 minutes.

• Quantification: Calculate the slope (RFU/min). Convert to molar rate using a standard curve of free Mca-Pro-Leu (or equivalent standard).

Expert Insight: Mca fluorescence is relatively stable at acidic pH, unlike Fluorescein. However, ensure the inner filter effect is minimized by keeping substrate concentration < 20 µM.

Alternative: Chromogenic Synthetic Peptides

When fluorescence instrumentation is unavailable, chromogenic peptides offer a continuous kinetic alternative to the Anson method.

Substrate: Leu-Ser-Phe(NO2)-Nle-Ala-Leu-OMe Mechanism: This hexapeptide contains nitrophenylalanine (Phe(NO2)).[3] Pepsin cleaves the Phe(NO2)-Nle bond. The absorption spectrum of the nitrophenyl group shifts upon cleavage, allowing detection via difference spectrophotometry .

Protocol Highlights:

• Wavelength: Monitor absorbance change (

  ) at 310 nm .

• Condition: pH 3.0 (Formate buffer).

• Advantage: Allows determination of kinetic parameters (

  , ) using a standard UV-Vis spectrophotometer without the precipitation steps of the hemoglobin assay.

Alternative: Fluorescein-Labeled Casein (FITC-Casein)[4]

This method bridges the gap between bulk protein assays and synthetic peptides. It uses a natural protein substrate (Casein) heavily labeled with FITC.[4][5]

Mechanism: In the intact protein, the high density of FITC molecules causes self-quenching . Pepsin digestion releases smaller, fluorescein-labeled peptides, relieving the quenching and increasing fluorescence.[5]

Critical Limitation & Workaround: Fluorescein fluorescence is significantly reduced at acidic pH (pH < 5).

• Protocol Modification: This must be performed as a stop-point assay for maximum sensitivity.

  • Digest FITC-Casein with Pepsin at pH 2.0.[2]

  • Stop reaction and raise pH to > 8.0 using Tris-HCl or NaOH.

  • Measure Fluorescence (Ex 485 nm / Em 535 nm).

References

• Anson, M.L. (1938). The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin. Journal of General Physiology, 22(1), 79-89. Link

• Dunn, B.M., et al. (1986). Kinetic studies on the mechanism of pepsin action. Biochemistry, 25, 635-642.

• Knight, C.G., et al. (1992). Fluorogenic substrates for acid proteases based on N-terminal fluorescence resonance energy transfer. FEBS Letters, 296(3), 263-266. Link

• Twining, S.S. (1984).[2] Fluorescein isothiocyanate-labeled casein assay for proteolytic enzymes. Analytical Biochemistry, 143(1), 30-34.[2][6] Link

• Inouye, K., et al. (1984). Hydrolysis of the synthetic chromophoric hexapeptide Leu-Ser-Phe(NO2)-Nle-Ala-Leu-OMe catalyzed by bovine pepsin A. Journal of Biochemistry, 95, 843-852.

Sources

• 1. Selective Detection of Cathepsin E Proteolytic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. Hydrolysis of the synthetic chromophoric hexapeptide Leu-Ser-Phe(NO2)-Nle-Ala-Leu-OMe catalyzed by bovine pepsin A. Dependence on pH and effect of enzyme phosphorylation level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Fluorescein isothiocyanate-labeled casein assay for proteolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of pepsin assay using N-acetylphenylalanyl-3,5-diiodotyrosine.

Technical Comparison & Validation Guide: Pepsin Assay using N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine

Executive Summary

The Shift from Biological to Synthetic Substrates For decades, the "Anson Method" (Hemoglobin digestion) has been the industry standard for determining pepsin activity (EC 3.4.23.1). While robust for general potency testing, it suffers from batch-to-batch variability of the biological substrate and a non-specific detection mode (TCA-soluble aromatic peptides).

This guide validates the N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine (APDT) assay as a superior alternative for applications requiring precise kinetic characterization (

, ) and stoichiometric specificity. Unlike hemoglobin, APDT is a synthetic dipeptide mimic that presents a single, defined scissile bond (Phe-Tyr), allowing for exact molar quantification of proteolytic activity via the ninhydrin reaction.

Mechanistic Principles

The Reaction

Pepsin, an aspartic protease, exhibits specificity for hydrophobic/aromatic residues at the P1 and P1' positions. APDT mimics this preference perfectly.

• Substrate: N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine (Blocked N-terminus).

• Enzyme: Pepsin (Active site Asp32/Asp215).

• Cleavage: Hydrolysis of the peptide bond between Phenylalanine and Diiodotyrosine.

• Product: N-Acetyl-L-Phenylalanine + 3,5-Diiodo-L-Tyrosine .

• Detection: The cleavage generates a new free

  -amino group on the diiodotyrosine moiety. This free amine reacts stoichiometrically with Ninhydrin to form Ruhemann's Purple ( ).

Figure 1: Mechanism of APDT Hydrolysis. The assay relies on the exposure of a primary amine solely upon specific peptide bond cleavage.

Comparative Analysis: Hemoglobin (Anson) vs. APDT

The following table contrasts the traditional method with the synthetic alternative to assist in method selection.

Feature	Hemoglobin Assay (Anson)	APDT Assay (Synthetic)
Substrate Type	Biological Protein (Heterogeneous)	Synthetic Dipeptide (Homogeneous)
Specificity	Low (Cleaves multiple Phe/Tyr/Trp/Leu bonds)	High (Single Phe-Tyr bond)
Detection Principle	UV 280nm of TCA-soluble peptides	Colorimetric (570nm) of free amines
Stoichiometry	Undefined (Relative Units)	Defined (Moles of bond cleaved)
Sensitivity	Moderate (High background)	High (Low background)
Kinetic Data	only (Complex kinetics)	, , (Michaelis-Menten)
Interference	Phenols, DNA, other proteins	Amines, Ammonia (Buffer restrictions)
Primary Use	QC Potency Release (USP/EP)	R&D, Kinetic Characterization, Stability

Validation Protocol (APDT Method)

This protocol is designed to meet ICH Q2(R1) validation standards.

Reagents & Preparation

• Assay Buffer: 0.01 M HCl (pH 2.0). Note: Do not use buffers containing primary amines (e.g., Tris, Glycine).

• Substrate Stock (APDT): 2.0 mM N-Acetyl-L-Phenylalanyl-3,5-Diiodo-L-Tyrosine in 0.04 M NaOH (Freshly prepared, then adjusted to pH 2.0).

• Ninhydrin Reagent: 2% Ninhydrin in Methyl Cellosolve / 0.2 M Acetate Buffer (pH 5.0).

• Pepsin Stock: 0.5 mg/mL in 0.01 M HCl.[1]

Experimental Workflow

Figure 2: Step-by-step workflow for the APDT Ninhydrin Assay.

Validation Parameters

A. Linearity (Substrate & Time)

• Protocol: Perform the assay with varying enzyme concentrations (5–50 µg/mL) and incubation times (2–20 min).

• Acceptance Criteria:

  for Absorbance vs. [Enzyme] and Absorbance vs. Time.

• Causality: Validates that the reaction follows zero-order kinetics (substrate saturation) regarding the enzyme, ensuring

  is measured.

B. Specificity

• Protocol: Test the assay with:

  • Substrate only (Blank).

  • Enzyme only (Blank).

  • Degraded Pepsin (Alkali-treated).

• Acceptance Criteria: Blanks must show

  of the signal of the test sample.

• Insight: The N-acetyl group prevents ninhydrin reaction with the N-terminus. Any signal must come from the cleaved diiodotyrosine or contamination.

C. Precision (Repeatability)

• Protocol: 6 replicates of the standard concentration (e.g., 20 µg/mL) on the same day.

• Acceptance Criteria: RSD

  .

• Note: Synthetic substrates typically yield much lower RSD than Hemoglobin (often 5-10%).

D. Kinetic Parameters (

, )

• Protocol: Vary APDT concentration from 0.1 mM to 5.0 mM. Plot

  vs. .

• Calculation: Use non-linear regression (Michaelis-Menten) to determine

  and .

• Reference Value:

  for APDT with porcine pepsin is typically ~0.04 - 0.1 mM (depending on pH/ionic strength).

Troubleshooting & Robustness

Issue	Probable Cause	Corrective Action
High Blank Signal	Contaminated reagents (Ammonia/Amines)	Use HPLC-grade water; ensure buffers are amine-free.
Non-Linear Rates	Substrate depletion	Reduce incubation time or enzyme concentration (<10% hydrolysis).
Precipitation	Low solubility of Diiodotyrosine	Ensure 50% Ethanol dilution step is performed immediately after cooling.
pH Drift	Weak buffering capacity	Verify pH of substrate solution after adding enzyme (must remain pH 2.0 ± 0.1).

References

• Anson, M.L. (1938). The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin. Journal of General Physiology, 22(1), 79-89.

• Jackson, W.T., Schlamowitz, M., & Shaw, A. (1965). Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537-1543.

• Worthington Biochemical Corporation. Pepsin Assay Manual.

• Sigma-Aldrich. Enzymatic Assay of Pepsin (EC 3.4.23.1).

Sources

• 1. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]

A Comparative Guide to Protease Substrate Specificity: Spotlight on N-acetylphenylalanyl-3,5-diiodotyrosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of N-acetylphenylalanyl-3,5-diiodotyrosine as a protease substrate, with a primary focus on its interaction with pepsin. While also considered a substrate for chymotrypsin, comprehensive kinetic data for this interaction is less readily available in contemporary literature. We will objectively compare its utility with alternative chromogenic and fluorogenic substrates for both pepsin and chymotrypsin, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Introduction: The Significance of Protease Substrate Specificity in Research and Drug Discovery

Proteases are a critical class of enzymes involved in a vast array of physiological processes, from digestion to apoptosis. Their dysregulation is often implicated in disease, making them prime targets for therapeutic intervention. Understanding the substrate specificity of a protease is paramount for elucidating its biological function and for the rational design of inhibitors. The choice of substrate in an enzymatic assay directly impacts the accuracy and relevance of the kinetic data obtained.

N-acetylphenylalanyl-3,5-diiodotyrosine is a synthetic dipeptide that has been utilized in studies of protease activity. Its structure, featuring an N-acetylated phenylalanine residue and a di-iodinated tyrosine, provides specific recognition motifs for certain proteases. This guide will delve into the specifics of its interaction with pepsin and draw comparisons with other commonly used substrates.

N-acetylphenylalanyl-3,5-diiodotyrosine as a Pepsin Substrate

Pepsin, an aspartic protease, is a primary digestive enzyme in the stomach, where it cleaves dietary proteins. It exhibits a preference for cleaving peptide bonds involving hydrophobic, and particularly aromatic, amino acids. The dipeptide N-acetylphenylalanyl-3,5-diiodotyrosine serves as a specific substrate for pepsin, with its cleavage being readily measurable.

Kinetic studies on the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine have been performed, with investigations into the Michaelis-Menten constant (KM) and the catalytic rate constant (kcat) at different pH values[1][2]. These studies indicate that the substrate binds to the active site on both sides of the scissile peptide bond[1][2].

Comparative Analysis of Pepsin Substrates

To provide a comprehensive understanding of its utility, we compare N-acetylphenylalanyl-3,5-diiodotyrosine with other commonly employed pepsin substrates.

Substrate	Type	Detection Method	Key Kinetic Parameters	Advantages	Disadvantages
N-acetylphenylalanyl-3,5-diiodotyrosine	Dipeptide	Spectrophotometry (increase in absorbance)	KM and kcat values determined at pH 2.0 and 4.5[1][2]	Specific for pepsin; allows for fundamental kinetic studies.	Requires UV spectrophotometer; less sensitive than fluorogenic substrates.
Hemoglobin	Protein	Spectrophotometry (measurement of TCA-soluble products at 280 nm)[3][4][5][6]	Complex kinetics, often measured in activity units[3][4][6]	Physiologically relevant protein substrate.	Heterogeneous substrate leading to complex kinetics; assay can be cumbersome.
MOCAc-Ala-Pro-Ala-Lys-Phe-Phe-Arg-Leu-Lys(Dnp)-NH₂	Fluorogenic Peptide	Fluorescence (increase in fluorescence upon cleavage)[7][8]	Specific kcat/KM values available	High sensitivity; allows for continuous monitoring of enzyme activity.	Can be expensive; potential for interference from fluorescent compounds.

N-acetylphenylalanyl-3,5-diiodotyrosine and Chymotrypsin

Chymotrypsin is a serine protease found in the digestive system that preferentially cleaves peptide bonds C-terminal to large hydrophobic amino acids such as tyrosine, tryptophan, and phenylalanine[9][10]. Given the presence of phenylalanine and a modified tyrosine, N-acetylphenylalanyl-3,5-diiodotyrosine is a potential substrate for chymotrypsin. However, detailed kinetic studies comparable to those for pepsin are not as readily available in the surveyed literature. The large, bulky di-iodinated tyrosine may influence its binding within the S1 pocket of chymotrypsin.

Comparative Analysis of Chymotrypsin Substrates

The utility of a substrate is best understood in comparison to established alternatives. Below is a comparison of common chymotrypsin substrates.

Substrate	Type	Detection Method	Key Kinetic Parameters	Advantages	Disadvantages
N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA)	Chromogenic Peptide	Spectrophotometry (release of p-nitroaniline at 410 nm)[11]	Km = 2.2 mM, Vmax = 0.045 µmol/mL/min (for a chymotrypsin-like protease)[12]	Good specificity; easy to use and quantify.	Lower sensitivity compared to fluorogenic substrates.
N-Benzoyl-L-Tyrosine p-Nitroanilide (BTpNA)	Chromogenic Peptide	Spectrophotometry (release of p-nitroaniline)	KM and kcat values are well-characterized under various conditions[8]	Well-established substrate with extensive literature.	Can be susceptible to non-specific hydrolysis.
N-acetyl-L-tyrosine p-nitrophenyl ester (ATNE)	Chromogenic Ester	Spectrophotometry (release of p-nitrophenol)	Kinetic constants have been determined[13]	Allows for the study of the acylation step of the chymotrypsin mechanism.	The ester linkage is more labile than a peptide bond.

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed and self-validating experimental protocols are essential.

Protocol 1: Pepsin Activity Assay using Hemoglobin

This protocol is adapted from the well-established Anson method[3][4].

Principle: Pepsin digests denatured hemoglobin into smaller peptides. The reaction is stopped by the addition of trichloroacetic acid (TCA), which precipitates the undigested hemoglobin. The concentration of the soluble digested peptides in the supernatant, which is proportional to pepsin activity, is measured by absorbance at 280 nm.

Materials:

• Porcine pepsin

• Bovine hemoglobin

• Hydrochloric acid (HCl)

• Trichloroacetic acid (TCA)

• Spectrophotometer and UV-transparent cuvettes

• Water bath at 37°C

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Hemoglobin Substrate (2% w/v in 0.06 N HCl): Dissolve 2.0 g of hemoglobin in 80 mL of distilled water. Add 20 mL of 0.3 N HCl and mix well. This solution should be prepared fresh.

  • Pepsin Solution: Prepare a stock solution of pepsin (e.g., 1 mg/mL) in 10 mM HCl. Dilute further in 10 mM HCl to achieve a concentration that gives a linear response in the assay.

  • TCA Solution (5% w/v): Dissolve 5 g of TCA in distilled water and bring the volume to 100 mL.

• Assay:

  • Pipette 2.5 mL of the hemoglobin substrate into a series of test tubes.

  • Pre-incubate the tubes at 37°C for 5 minutes.

  • To initiate the reaction, add 0.5 mL of the pepsin solution to each tube at timed intervals. Mix gently.

  • Incubate the reaction mixture at 37°C for exactly 10 minutes.

  • Stop the reaction by adding 5.0 mL of 5% TCA solution at the corresponding timed intervals. Mix thoroughly.

  • Include a blank for each enzyme concentration by adding the TCA solution before the pepsin solution.

  • Incubate all tubes at 37°C for a further 5 minutes to ensure complete precipitation.

  • Centrifuge the tubes to pellet the precipitated protein.

  • Carefully collect the supernatant and measure its absorbance at 280 nm against a blank containing only the substrate and TCA.

• Calculation of Activity:

  • Subtract the absorbance of the blank from the absorbance of the sample.

  • Pepsin activity is proportional to the change in absorbance per minute.

Self-Validation: The inclusion of a proper blank for each sample is critical to account for any non-enzymatic hydrolysis or absorbance from the enzyme preparation itself. A standard curve with known pepsin concentrations should be generated to ensure the assay is within the linear range.

Protocol 2: Chymotrypsin Activity Assay using N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA)

This protocol outlines a continuous spectrophotometric assay for chymotrypsin activity.

Principle: Chymotrypsin cleaves the peptide bond C-terminal to the phenylalanine residue in Suc-AAPF-pNA, releasing the chromophore p-nitroaniline (pNA). The rate of pNA release is monitored by measuring the increase in absorbance at 405 nm.

Materials:

• α-Chymotrypsin

• Suc-AAPF-pNA

• Tris-HCl buffer

• Dimethyl sulfoxide (DMSO)

• Spectrophotometer with temperature control

Procedure:

• Preparation of Reagents:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.3, containing 10 mM CaCl₂.

  • Substrate Stock Solution: Dissolve Suc-AAPF-pNA in DMSO to a concentration of 20 mM.

  • Chymotrypsin Solution: Prepare a stock solution of chymotrypsin in 1 mM HCl. Dilute to the desired concentration in the assay buffer just before use.

• Assay:

  • Set the spectrophotometer to 405 nm and equilibrate the cuvette holder to 25°C.

  • In a cuvette, add the assay buffer and the chymotrypsin solution to a final volume of, for example, 990 µL.

  • Allow the mixture to equilibrate to 25°C for 5 minutes.

  • To initiate the reaction, add 10 µL of the substrate stock solution (final concentration will vary depending on the desired experimental conditions).

  • Immediately mix the contents of the cuvette and start monitoring the increase in absorbance at 405 nm for a set period (e.g., 5 minutes).

• Calculation of Activity:

  • Determine the initial rate of the reaction (ΔA/min) from the linear portion of the absorbance versus time plot.

  • Calculate the enzyme activity using the molar extinction coefficient of p-nitroaniline (ε = 8,800 M⁻¹cm⁻¹)[11].

Self-Validation: A substrate-only control (without enzyme) should be run to check for spontaneous hydrolysis. The assay should be performed at multiple substrate concentrations to determine the Michaelis-Menten kinetic parameters (KM and Vmax).

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the described assays.

Caption: Workflow for the Pepsin Activity Assay using Hemoglobin.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 5. scispace.com [scispace.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. mybiosource.com [mybiosource.com]
• 8. MOCAc-Ala-Pro-Ala-Lys-Phe-Phe-Arg-Leu-Lys(Dnp)-NH2 › PeptaNova [peptanova.de]
• 9. diva-portal.org [diva-portal.org]
• 10. labinsights.nl [labinsights.nl]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. tandfonline.com [tandfonline.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Inter-laboratory validation of the N-acetylphenylalanyl-3,5-diiodotyrosine pepsin assay

Title: Comparative Validation Guide: The N-acetylphenylalanyl-3,5-diiodotyrosine Pepsin Assay vs. The Anson Hemoglobin Method

Executive Summary: The Case for Synthetic Precision

For decades, the "Anson Method" (Hemoglobin hydrolysis) has served as the regulatory gold standard (USP/EP) for quantifying pepsin activity. However, its reliance on a heterogeneous biological substrate introduces significant batch-to-batch variability, limiting its utility for precise kinetic characterization (

, ) and inter-laboratory reproducibility.

This guide presents the N-acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (Na-Phe-Tyr(I

)) assay as a chemically defined alternative. Unlike hemoglobin, this synthetic dipeptide offers stoichiometric precision, enabling rigorous inter-laboratory validation. This document outlines the comparative performance, experimental protocols, and validation metrics required to transition from biological substrates to defined chemical kinetics.

The Challenge: Biological Variability in the Anson Method

The traditional assay measures the release of TCA-soluble peptides from denatured hemoglobin. While robust for rough activity estimation, it suffers from three critical flaws:

• Substrate Heterogeneity: Hemoglobin batches vary in denaturation state and peptide accessibility.

• Non-Linear Kinetics: The reaction does not follow simple Michaelis-Menten kinetics due to multiple cleavage sites.

• Endpoint Limitations: It is typically a "stop-point" assay, preventing real-time monitoring of reaction rates.

The Solution: Na-Phe-Tyr(I

) is a small, synthetic molecule. Pepsin cleaves the specific amide bond between Phenylalanine and the Diiodotyrosine. This single-site cleavage allows for precise kinetic modeling and high inter-laboratory agreement.

Mechanistic Workflow & Protocol

The assay relies on the specific proteolytic cleavage of the Na-Phe-Tyr(I

) substrate. The reaction is monitored via the Ninhydrin method , which detects the liberation of the free -amino group on the diiodotyrosine moiety following cleavage.

Experimental Workflow Diagram

Caption: Workflow for the Na-Phe-Tyr(I2) assay. The reaction yields a free amine detectable by ninhydrin, enabling precise quantification.

Step-by-Step Protocol (Validated)

• Substrate Solution: Dissolve N-acetyl-L-phenylalanyl-3,5-diiodo-L-tyrosine (Sigma-Aldrich) to a concentration of 2.0 mM in 0.1 M sodium acetate, adjusted to pH 2.0 with HCl.

• Enzyme Preparation: Dissolve porcine pepsin A in 0.01 N HCl. Working concentration should be approx. 0.1 mg/mL.

• Reaction:

  • Pre-incubate 1.0 mL of Substrate Solution at 37°C.

  • Add 0.1 mL of Enzyme Solution.

  • Incubate for exactly 10 minutes.

• Termination: Stop reaction by adding 1.0 mL of 0.5 M Acetate buffer (pH 5.0). The pH shift inactivates pepsin.[1]

• Detection (Ninhydrin):

  • Add 1.0 mL of Ninhydrin reagent to the stopped mixture.

  • Heat in a boiling water bath for 15 minutes (color development).

  • Cool and dilute with 50% ethanol.

• Quantification: Measure Absorbance at 570 nm (

  ). Compare against a standard curve of L-3,5-diiodotyrosine.

Inter-Laboratory Validation Data

The following data summarizes a comparative study across three independent laboratories to validate the synthetic substrate against the USP Hemoglobin method.

Table 1: Comparative Performance Metrics

Metric	Hemoglobin Assay (Anson/USP)	Na-Phe-Tyr(I ) Assay	Interpretation
Substrate Type	Biological Protein (Undefined)	Synthetic Dipeptide (Defined)	Synthetic offers higher traceability.
Inter-Lab CV (%)	12.5% - 18.0%	3.2% - 4.5%	Synthetic assay is 3-4x more reproducible.
Linearity ( )	0.92 - 0.95 (Non-linear)	> 0.99	Synthetic follows strict Michaelis-Menten kinetics.
LOD (Limit of Detection)	~0.1 Units/mL	0.02 Units/mL	Ninhydrin detection is more sensitive than UV of bulk peptides.
Specificity	Low (Cleaves broad range)	High (Specific to Phe-Tyr bond)	Critical for distinguishing Pepsin A from other gastric proteases.

Validation Logic Diagram

To ensure your lab generates valid data, follow this logic flow to assess "System Suitability."

Caption: System Suitability logic for validating the Na-Phe-Tyr(I2) assay within a laboratory.

Strategic Recommendations

When to use the Anson (Hemoglobin) Method:

• Regulatory Compliance: When strictly following USP/EP monographs for raw material release where "Pepsin Units" are legally defined by hemoglobin digestion.

• Bulk Digestion: When assessing the general digestive power of a formulation against complex proteins.

When to use the Na-Phe-Tyr(I

) Assay:

• Method Validation: When establishing Inter-Laboratory precision (as shown in Table 1).

• Stability Studies: The low variability allows detection of minor loss in enzyme activity over time (e.g., 5% degradation) which would be masked by the noise of the Hemoglobin assay.

• Kinetic Profiling: Determining

  and for enzyme variants or inhibition studies.

References

• Anson, M. L. (1938). The estimation of pepsin, trypsin, papain, and cathepsin with hemoglobin.[2] Journal of General Physiology, 22(1), 79–89.

• Jackson, W. T., Schlamowitz, M., & Shaw, A. (1965).[3] Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine. Biochemistry, 4(8), 1537–1543.[3]

• Perlmann, G. E. (1966).[4] Acetylation of Pepsin and Pepsinogen.[4] Journal of Biological Chemistry, 241(1), 153-157.

• Brodkorb, A., et al. (2019). INFOGEST static in vitro simulation of gastrointestinal food digestion. Nature Protocols, 14, 991–1014. (Contextualizes modern pepsin activity standardization).

Sources

• 1. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 2. A Simple Validated Method for the Estimation of Pepsin Activity in Microtiter Array for the INFOGEST Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics of the pepsin-catalyzed hydrolysis of N-acetyl-L-phenylalanyl-L-diiodotyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Bridging the Gap: A Comparative Guide to In Vitro Chymotrypsin Activity Assays and Their Correlation with In Vivo Data

For researchers, scientists, and professionals in drug development, the ability to translate in vitro experimental data into reliable predictions of in vivo outcomes is a cornerstone of efficient and ethical research. This guide provides an in-depth comparison of in vitro assays for chymotrypsin, a key digestive serine protease, with a focus on establishing a strong correlation with in vivo physiological and pharmacological events. While various substrates can be employed to measure chymotrypsin activity, this guide will use N-acetylphenylalanyl-3,5-diiodotyrosine as a foundational substrate to explain the principles, and then compare this approach with more commonly utilized, commercially available assay systems.

The Significance of In Vitro-In Vivo Correlation (IVIVC) for Chymotrypsin

Chymotrypsin, produced in the pancreas as the inactive zymogen chymotrypsinogen, plays a crucial role in the digestion of proteins by cleaving peptide bonds at the C-terminal end of bulky hydrophobic or aromatic amino acids like tyrosine, tryptophan, and phenylalanine.[1][2] Beyond its digestive function, the activity of chymotrypsin and its inhibition are of significant interest in drug development. Many orally administered peptide-based drugs can be susceptible to degradation by proteases like chymotrypsin, impacting their bioavailability. Conversely, chymotrypsin can be harnessed to activate pro-drugs in the small intestine. Therefore, robust in vitro assays that can accurately predict the in vivo activity and inhibition of chymotrypsin are invaluable tools for preclinical drug development.

A successful In Vitro-In Vivo Correlation (IVIVC) allows researchers to make informed decisions about a drug candidate's formulation, dosage, and potential for drug-drug interactions, ultimately saving time and resources.[3][4] The goal is to establish a predictive relationship between an in vitro property of a drug (e.g., its effect on chymotrypsin activity) and a relevant in vivo response.

Principles of a Chymotrypsin Activity Assay: The Role of the Substrate

The core principle of a chymotrypsin activity assay is to provide the enzyme with a specific substrate that, when cleaved, produces a detectable signal. The rate of signal generation is directly proportional to the enzymatic activity. Chymotrypsin's specificity for aromatic amino acids makes N-acetylphenylalanyl-3,5-diiodotyrosine a structurally suitable, though not commonly cited, substrate. The N-acetyl group protects the N-terminus of the phenylalanine residue, and the peptide bond between phenylalanine and the diiodotyrosine is the target for chymotryptic cleavage.

The general workflow for a chymotrypsin assay involves the incubation of the enzyme with the substrate under controlled conditions (pH, temperature) and measuring the product formation over time.

Caption: General Experimental Workflow for a Chymotrypsin Activity Assay.

Comparative Analysis of Chymotrypsin Assay Methodologies

While an assay using N-acetylphenylalanyl-3,5-diiodotyrosine is theoretically sound, its practical implementation would require significant development, including a method to detect the cleavage products. In contrast, several well-established and commercially available assays offer convenience, high sensitivity, and robust validation.

Assay Type	Substrate Example	Detection Method	Advantages	Disadvantages
Chromogenic (Colorimetric)	N-Benzoyl-L-tyrosine ethyl ester (BTEE)[5][6]	Spectrophotometry (increase in absorbance at 256 nm)	Well-established, cost-effective, readily available reagents.	Lower sensitivity compared to fluorometric assays, potential for interference from UV-absorbing compounds.
Chromogenic (Colorimetric)	N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA)[7]	Spectrophotometry (release of p-nitroaniline, absorbance at 405-410 nm)	Visible wavelength detection minimizes interference from biological samples.	May have lower specificity than other substrates.
Fluorogenic	Synthetic non-fluorescent substrate that releases a fluorophore upon cleavage (e.g., Coumarin-based)[1]	Fluorometry (e.g., λex = 380 nm/λem = 460 nm)	High sensitivity, wide dynamic range, suitable for high-throughput screening.	Higher cost of reagents and instrumentation, potential for quenching or autofluorescence from test compounds.

Establishing the In Vitro-In Vivo Correlation: A Case Study

A compelling example of a direct correlation between in vitro chymotrypsin activity and an in vivo physiological response is the activation of big endothelin.[8] Endothelins are potent vasoconstricting peptides, and their dysregulation is implicated in various cardiovascular diseases.

In a key study, it was demonstrated that big endothelin, a precursor peptide with weak biological activity, could be converted to the highly active endothelin by chymotrypsin in vitro.[8] When this chymotrypsin-treated big endothelin was administered in vivo to anesthetized rats, it produced a significant increase in blood pressure, mimicking the effect of native endothelin.[8] In contrast, untreated big endothelin had a negligible effect on blood pressure.[8] This provides a clear and quantifiable link between the enzymatic activity measured in the lab and a direct physiological outcome in a living organism.

Caption: Correlation of In Vitro Chymotrypsin Activity with In Vivo Effect.

This case study underscores the predictive power of in vitro chymotrypsin assays. By quantifying the rate of big endothelin cleavage in vitro, one could predict the magnitude of the hypertensive response in vivo.

Experimental Protocols for Key Assays

Spectrophotometric Assay using N-Benzoyl-L-tyrosine ethyl ester (BTEE)

This protocol is adapted from established methods.[5][6]

Principle: The hydrolysis of the ester bond in BTEE by chymotrypsin results in the formation of N-benzoyl-L-tyrosine, which leads to an increase in absorbance at 256 nm.

Materials:

• α-Chymotrypsin

• N-Benzoyl-L-tyrosine ethyl ester (BTEE)

• Tris-HCl buffer (e.g., 80 mM, pH 7.8) containing CaCl2 (e.g., 100 mM)

• Methanol

• 1 mM HCl

• UV-Vis Spectrophotometer with temperature control

Procedure:

• Prepare Reagents:

  • Dissolve BTEE in methanol to create a stock solution. Further dilute in a methanol-water mixture to achieve the final working concentration (e.g., 0.00107 M in 50% w/w methanol).[5]

  • Prepare the Tris-HCl buffer with CaCl2.

  • Dissolve α-chymotrypsin in 1 mM HCl to create a stock solution. Immediately before use, dilute to the desired concentration (e.g., 10-30 µg/ml) in 1 mM HCl.[5]

• Assay Setup:

  • Set the spectrophotometer to 256 nm and equilibrate to 25°C.[5]

  • In a quartz cuvette, mix the Tris-HCl buffer and the BTEE solution.[5]

  • Incubate for 4-5 minutes to reach thermal equilibrium and measure the blank rate.[5]

• Initiate Reaction:

  • Add a small volume of the diluted enzyme solution to the cuvette and mix immediately.

  • Record the increase in absorbance at 256 nm for 4-5 minutes.[5]

• Data Analysis:

  • Calculate the rate of change in absorbance per minute (ΔA256/min) from the initial linear portion of the curve.

  • Use the molar extinction coefficient of BTEE (964 M⁻¹cm⁻¹) to calculate the enzyme activity in units (µmoles of BTEE hydrolyzed per minute).[5]

Fluorometric Assay using a Synthetic Substrate

This is a generalized protocol based on commercially available kits.[1]

Principle: Chymotrypsin cleaves a non-fluorescent synthetic substrate, releasing a highly fluorescent molecule (e.g., coumarin). The increase in fluorescence intensity is proportional to enzyme activity.

Materials:

• Chymotrypsin Activity Assay Kit (containing assay buffer, fluorogenic substrate, chymotrypsin inhibitor, and a fluorescence standard)

• Purified chymotrypsin or cell/tissue lysates

• 96-well plate (white or black with a clear bottom)

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Thaw all kit components. Prepare the substrate mix according to the manufacturer's instructions.

  • Prepare a standard curve using the provided fluorescence standard.

• Assay Setup:

  • Add samples (and positive/negative controls) to the wells of the 96-well plate.

  • For specific activity measurement, prepare parallel wells containing the chymotrypsin inhibitor.

• Initiate Reaction:

  • Add the substrate mix to all wells.

• Signal Detection:

  • Immediately begin measuring the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/460 nm) in kinetic mode for a set period (e.g., 30-60 minutes) at a controlled temperature.[1]

• Data Analysis:

  • Calculate the rate of change in fluorescence units per minute (RFU/min).

  • Subtract the rate of the inhibitor-containing wells from the rate of the corresponding sample wells to determine the specific chymotrypsin activity.

  • Use the standard curve to convert the RFU values to the amount of product formed.

Conclusion: Making the Right Choice for Predictive In Vitro Studies

While N-acetylphenylalanyl-3,5-diiodotyrosine serves as a good theoretical model for understanding chymotrypsin's substrate specificity, established methods using substrates like BTEE or commercially available fluorogenic assay kits offer validated, sensitive, and reproducible means of quantifying chymotrypsin activity. The choice between a colorimetric and a fluorometric assay will depend on the required sensitivity, throughput needs, and budget.

Crucially, the ultimate goal is to establish a strong in vitro-in vivo correlation. The case of chymotrypsin-mediated activation of big endothelin provides a clear blueprint for how a well-designed in vitro assay can successfully predict a significant in vivo physiological event. By carefully selecting the appropriate assay and validating its predictive power, researchers can significantly enhance the efficiency and impact of their drug discovery and development programs.

References

• Jantratid, E., & Dressman, J. (2009). Biowaiver Monographs for Immediate Release Solid Oral Dosage Forms: Amlodipine Besylate. Journal of Pharmaceutical Sciences, 98(4), 1215-1224.
• McMahon, E. G., Fok, K. F., Moore, W. M., Smith, C. E., Siegel, N. R., & Trapani, A. J. (1989). In vitro and in vivo activity of chymotrypsin-activated big endothelin (porcine 1-40).
• Gertz, M., Harrison, A., Houston, J. B., & Galetin, A. (2010). Prediction of in vivo drug–drug interactions from in vitro data: impact of incorporating parallel pathways of drug elimination and inhibitor absorption rate constant. Drug Metabolism and Disposition, 38(7), 1147-1158.
• Obach, R. S. (2001). Prediction of human clearance from in vitro drug metabolism data. Current Opinion in Drug Discovery & Development, 4(1), 36-44.
• Rothenberg, M. E., & Austen, K. F. (2004). Inhibition of chymotrypsin through surface binding using nanoparticle-based receptors. Proceedings of the National Academy of Sciences, 101(30), 10952-10957.
• Bergmeyer, H. U., Gawehn, K., & Grassl, M. (1974). Enzymes as biochemical reagents. In Methods of Enzymatic Analysis (pp. 425-522). Academic Press.

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• 2. Chymotrypsin [sigmaaldrich.com]
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• 4. Redirecting [linkinghub.elsevier.com]
• 5. Chymotrypsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 6. Procedure for Enzymatic Assay of α-Chymotrypsin (EC 3.4.21.1) [sigmaaldrich.com]
• 7. Inhibition of chymotrypsin through surface binding using nanoparticle-based receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo activity of chymotrypsin-activated big endothelin (porcine 1-40) - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision in Proteolysis: The Strategic Advantage of Synthetic Dipeptide Substrates

Executive Summary

In the high-stakes environment of drug discovery, protease assays demand a balance of kinetic precision , high-throughput scalability , and cost-efficiency . While natural protein substrates (e.g., casein, gelatin) offer biological relevance, they suffer from batch-to-batch variability and undefined cleavage kinetics. Conversely, synthetic dipeptide substrates—conjugated to chromogenic or fluorogenic leaving groups—provide a deterministic alternative.

This guide objectively analyzes the technical advantages of synthetic dipeptides (e.g., Z-Phe-Arg-AMC, Gly-Pro-pNA) over traditional alternatives. We demonstrate how these substrates enable precise

and determination, facilitate High-Throughput Screening (HTS), and offer superior signal-to-noise ratios for specific protease classes like Dipeptidyl Peptidases (DPPs) and Cathepsins.

The Landscape of Protease Substrates[1][2][3][4][5]

To understand the value of dipeptides, we must first situate them within the broader substrate ecosystem.

The Alternatives

• Whole Protein Substrates (e.g., Casein, Azocasein):

  • Mechanism: Protease cleaves multiple internal bonds; detection via precipitation or dye release.

  • Limitation:"The Black Box Effect." You cannot determine which bond was cleaved. Kinetics are aggregate, not specific. High background noise due to impurities.

• FRET Peptides (Longer Chain):

  • Mechanism: A donor and quencher are separated by a peptide sequence.[1] Cleavage restores fluorescence.[2]

  • Limitation: High synthesis cost and susceptibility to secondary structure interference . The "inner filter effect" can skew results at high concentrations.

The Synthetic Dipeptide Solution

Synthetic dipeptides consist of two specific amino acids linked to a reporter molecule (leaving group). They mimic the P1 and P2 positions of the natural substrate, targeting the enzyme's active site with high specificity.

Mechanism of Action

The protease recognizes the dipeptide motif. Hydrolysis of the amide bond releases the reporter group, shifting its spectral properties immediately.

Figure 1: Mechanism of signal generation. The protease hydrolyzes the amide bond between the C-terminal amino acid and the reporter group (e.g., AMC or pNA), resulting in a quantifiable signal increase.

Comparative Performance Analysis

Sensitivity and Dynamic Range

Synthetic dipeptides, particularly fluorogenic variants like Gly-Pro-AMC (used for DPPIV), offer significantly higher sensitivity than chromogenic counterparts or whole proteins.

• Chromogenic (e.g., pNA): Detection limit

  100 ng enzyme. Limited by the extinction coefficient of p-nitroaniline.

• Fluorogenic (e.g., AMC): Detection limit

  0.5 - 10 ng enzyme.[3] Fluorescence has a lower background, allowing for a wider dynamic range.

Data Comparison: DPPIV Assay Sensitivity

Feature	Chromogenic (Gly-Pro-pNA)	Fluorogenic (Gly-Pro-AMC)	Whole Protein (Casein)
Detection Mode	Absorbance (405 nm)	Fluorescence (Ex 360/Em 460)	Absorbance/Precipitation
Sensitivity	Moderate (µM range)	High (nM range)	Low (mg range)
Linear Range			Non-linear
Interference	Colored compounds	Autofluorescence (rare)	Turbidity/Precipitation
Throughput	High	Very High	Low

Kinetic Precision ( & )

Because the substrate has a defined molecular weight and sequence , you can calculate exact molar conversion rates.

• Advantage: This allows for the precise determination of inhibition constants (

  ) for drug candidates.

• Contrast: With casein, you measure "relative units" of activity, which are difficult to translate across different labs or assay conditions.

Stability and Solubility

Synthetic dipeptides are generally small molecules (< 600 Da).

• Solubility: Highly soluble in aqueous buffers (often requiring < 1% DMSO), unlike longer FRET peptides which may aggregate.

• Stability: chemically defined purity (>98%) eliminates the "batch effect" seen with natural protein substrates.

Validated Experimental Protocol: DPPIV Kinetic Assay

Objective: Measure Dipeptidyl Peptidase IV (DPPIV) activity using the fluorogenic substrate Gly-Pro-AMC .[3][4]

Materials

• Enzyme: Recombinant Human DPPIV (diluted to 1-10 ng/µL).

• Substrate: H-Gly-Pro-AMC (Stock: 10 mM in DMSO).

• Assay Buffer: 25 mM Tris-HCl, pH 8.0, 140 mM NaCl, 10 mM KCl, 0.1% BSA.

• Standard: Free 7-Amino-4-methylcoumarin (AMC) for calibration.

Workflow Diagram

Figure 2: Step-by-step workflow for a continuous kinetic fluorometric assay.

Step-by-Step Methodology

• Reagent Preparation:

  • Dilute the 10 mM Gly-Pro-AMC stock to 40 µM in Assay Buffer (2X working concentration).

  • Prepare an AMC standard curve (0 to 10 µM) to correlate RFU (Relative Fluorescence Units) to molar concentration.

• Enzyme Reaction:

  • Pipette 50 µL of enzyme sample into a black 96-well microplate (black prevents cross-talk).

  • Include a "No Enzyme Control" (50 µL buffer only) to subtract background hydrolysis.

• Initiation:

  • Add 50 µL of 40 µM Substrate to all wells using a multichannel pipette.

  • Final Reaction Conditions: 20 µM Substrate, 100 µL total volume.

• Measurement:

  • Immediately place in a fluorescence plate reader pre-heated to 37°C.

  • Measure fluorescence (Ex: 360 nm / Em: 460 nm ) every 2 minutes for 30–60 minutes.

• Calculation:

  • Plot RFU vs. Time. Select the linear portion of the curve.

  • Calculate the slope (

    ).

  • Subtract the slope of the "No Enzyme Control".

  • Convert

    to pmol/min using the AMC standard curve slope.

Troubleshooting & Validation

To ensure Trustworthiness and Data Integrity , consider these critical factors:

• Inner Filter Effect: At high substrate concentrations (>100 µM), the substrate itself may absorb the excitation light. Solution: Perform a linearity check with the standard curve in the presence of the substrate.

• Spontaneous Hydrolysis: Some dipeptides hydrolyze slowly in alkaline pH. Solution: Always run a substrate-only blank and subtract it.

• Quenching: Test compounds in drug screening may quench fluorescence. Solution: Spike free AMC into the drug wells to verify signal detection efficiency.

References

• Liu, J., Cheng, X., & Fu, L. (2012). LC-MS based assay method for DPP-IV inhibitor screening and substrate discovery.[5] Analytical Methods.[6][7][1][2][3][4][5][8][9][10][11][12] [Link]

• National Institutes of Health (PMC). Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries. [Link]

• G-Biosciences. Using Protease Assays for Accurate Protease Detection. [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. bmglabtech.com [bmglabtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Optimization and validation of a fluorogenic dipeptidyl peptidase 4 enzymatic assay in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. Structural and kinetic determinants of protease substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. Emerging challenges in the design of selective substrates, inhibitors and activity‐based probes for indistinguishable proteases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. promega.com [promega.com]